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Core Science & Biosynthesis

Foundational

Diethyl Cromoglycate-D5 chemical properties and structure

An In-depth Technical Guide to Diethyl Cromoglycate-D5: Chemical Properties and Structure Introduction Diethyl Cromoglycate is a bischromone derivative and a key intermediate in the synthesis of Sodium Cromoglycate (Crom...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide to Diethyl Cromoglycate-D5: Chemical Properties and Structure

Introduction

Diethyl Cromoglycate is a bischromone derivative and a key intermediate in the synthesis of Sodium Cromoglycate (Cromolyn), a well-established mast cell stabilizer used for the prophylactic treatment of bronchial asthma.[1][2][3] The deuterated form, Diethyl Cromoglycate-D5, serves as a stable isotope-labeled internal standard, crucial for quantitative analysis in metabolic and pharmacokinetic studies. This guide provides a detailed overview of the chemical properties, structure, and synthesis of Diethyl Cromoglycate, with specific reference to its deuterated analogue.

Chemical Properties and Identifiers

The fundamental chemical properties of Diethyl Cromoglycate are summarized below. Data for the D5 variant primarily involves an increase in molecular weight due to the substitution of five protons with deuterium (B1214612) atoms.

PropertyValueReference
Chemical Name Diethyl 5,5'-[(2-hydroxypropane-1,3-diyl)bis(oxy)]bis(4-oxo-4H-chromene-2-carboxylate)[1][4]
Synonyms Ethyl Cromoglicate, Cromolyn Related Compound B[1][5]
Molecular Formula C₂₇H₂₄O₁₁[1][4]
Molecular Weight 524.47 g/mol [1][4]
Molecular Weight (D5) Approx. 529.50 g/mol N/A
CAS Number 16150-45-1[1][2][4]
Appearance White solid[1]
InChI InChI=1S/C27H24O11/c1-3-33-26(31)22-11-16(29)24-18(7-5-9-20(24)37-22)35-13-15(28)14-36-19-8-6-10-21-25(19)17(30)12-23(38-21)27(32)34-4-2/h5-12,15,28H,3-4,13-14H2,1-2H3[1][4]
SMILES CCOC(=O)c1cc(=O)c2c(o1)cccc2OCC(COc3cccc4c3c(=O)cc(o4)C(=O)OCC)O[4]

Chemical Structure

Diethyl Cromoglycate is a diester derivative of Cromoglicic acid.[6] Its structure is characterized by two chromone (B188151) rings linked by a 2-hydroxypropyldioxy bridge. Each chromone moiety contains an ethyl carboxylate group at the 2-position. The deuteration in Diethyl Cromoglycate-D5 typically occurs on one of the aromatic rings or the ethyl groups to create a mass shift for analytical purposes.

Experimental Protocols

Synthesis of Diethyl Cromoglycate

A common synthetic route for Diethyl Cromoglycate involves a multi-step process, which is a crucial part of the overall synthesis of Sodium Cromoglycate.[7]

Step 1: Synthesis of 7-hydroxy-4-oxo-4H-benzopyran-2-carboxylic acid ethyl ester

  • Reactants : 2,6-dihydroxy acetophenone (B1666503), diethyl oxalate, an alkali metal alkoxide (e.g., sodium ethoxide), and absolute ethanol (B145695) are mixed in a reaction vessel.[7]

  • Reaction : The mixture undergoes a substitution and cyclization dehydration reaction.

  • Product : This step yields the key intermediate, 7-hydroxy-4-oxo-4H-benzopyran-2-carboxylic acid ethyl ester.[7]

Step 2: Synthesis of Diethyl Cromoglycate

  • Reactants : The intermediate from Step 1 is reacted with either 1,3-dibromo-2-propanol (B146513) or epichlorohydrin (B41342) in an alcohol solvent.[7]

  • Reaction : A continuous substitution reaction is carried out under alkaline conditions. The molar ratio of 1,3-dibromo-2-propanol or epichlorohydrin to the initial 2,6-dihydroxy acetophenone is typically between (0.5-2):1.[7]

  • Final Product : This reaction links two molecules of the chromone intermediate via the propanol (B110389) bridge, yielding Diethyl Cromoglycate.[7]

Step 3: Saponification to Sodium Cromoglycate (for context)

  • Reactants : Diethyl Cromoglycate is mixed with sodium bicarbonate or sodium hydroxide (B78521) in an ethanol-water solution.[7]

  • Reaction : The mixture is heated (e.g., to 50-75°C) for several hours to facilitate saponification of the ethyl ester groups.[7]

  • Product : Upon cooling, the final product, Sodium Cromoglycate, precipitates and can be isolated by filtration and drying.[7]

Characterization Methods

The identity and purity of Diethyl Cromoglycate and its deuterated analogues are confirmed using standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR are used to confirm the chemical structure.

  • Mass Spectrometry (MS) : LC-MS is employed to determine the molecular weight and fragmentation pattern, which is particularly important for verifying the incorporation of deuterium in the D5 variant.[6]

  • High-Performance Liquid Chromatography (HPLC) : Used to assess the purity of the synthesized compound.[2]

Visualizations

Logical Relationship Diagram

The following diagram illustrates the role of Diethyl Cromoglycate as a precursor to Sodium Cromoglycate and the position of its deuterated analogue.

A Diethyl Cromoglycate B Diethyl Cromoglycate-D5 A->B  Isotopic Labeling   C Sodium Cromoglycate (Cromolyn) A->C  Saponification   cluster_start Starting Materials cluster_link Linking Agent A 2,6-Dihydroxy Acetophenone Proc1 Step 1: Cyclization & Dehydration Reaction A->Proc1 B Diethyl Oxalate B->Proc1 C 1,3-Dibromo-2-propanol OR Epichlorohydrin Proc2 Step 2: Substitution Reaction (Alkaline) C->Proc2 Inter Intermediate: 7-hydroxy-4-oxo-4H-benzopyran -2-carboxylic acid ethyl ester Proc1->Inter Inter->Proc2 Final Final Product: Diethyl Cromoglycate Proc2->Final

References

Exploratory

The Role of Diethyl Cromoglycate-D5 in Modern Bioanalytical Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of the application of Diethyl Cromoglycate-D5 in research, focusing on its pivotal role as an internal st...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the application of Diethyl Cromoglycate-D5 in research, focusing on its pivotal role as an internal standard in quantitative bioanalysis. While direct research on Diethyl Cromoglycate-D5 is not extensively published, its utility can be thoroughly understood through the well-established principles of stable isotope dilution analysis and the extensive research conducted on its non-deuterated analog, Diethyl Cromoglycate, and the parent compound, Sodium Cromoglycate.

Core Application: An Internal Standard for Quantitative Analysis

Diethyl Cromoglycate-D5 is a deuterated form of Diethyl Cromoglycate. In research, particularly in pharmacokinetic and drug metabolism studies, deuterated molecules are the gold standard for use as internal standards in liquid chromatography-mass spectrometry (LC-MS) assays.[1][2][3] The five deuterium (B1214612) atoms increase the mass of the molecule, allowing it to be distinguished from the non-deuterated analyte by the mass spectrometer. However, its chemical and physical properties remain nearly identical.

This near-identical behavior ensures that the deuterated standard co-elutes with the analyte during chromatography and experiences the same effects during sample preparation, such as extraction efficiency and matrix effects (ion suppression or enhancement).[1][4] By adding a known quantity of Diethyl Cromoglycate-D5 to every sample, calibration standard, and quality control sample at the beginning of the workflow, any variability introduced during the analytical process can be accurately normalized.[2] This significantly improves the precision, accuracy, and robustness of the quantitative method.[3]

The primary application of Diethyl Cromoglycate-D5 is therefore as an internal standard for the precise quantification of Diethyl Cromoglycate or its parent drug, Sodium Cromoglycate, in biological matrices such as plasma, urine, or tissue homogenates.[5]

Mechanism of Action: Mast Cell Stabilization

Diethyl Cromoglycate is a derivative of Sodium Cromoglycate (also known as Cromolyn), a well-established mast cell stabilizer used in the prophylactic treatment of allergic conditions like asthma.[5][6][7] The mechanism of action involves the inhibition of mast cell degranulation.[8][9] When an allergen binds to IgE antibodies on the surface of a mast cell, it triggers a signaling cascade that leads to the release of inflammatory mediators like histamine (B1213489) and leukotrienes.[8][10] Cromoglycate prevents this release, likely by inhibiting the influx of calcium ions, which is a critical step in the degranulation process.[10][11] This makes the cromoglycate family of compounds valuable tools for studying allergic pathways and mast cell biology.[6]

Signaling Pathway of Mast Cell Degranulation and Inhibition by Cromoglycate

MastCellPathway cluster_Extracellular Extracellular cluster_CellMembrane Cell Membrane cluster_Intracellular Intracellular Allergen Allergen IgE IgE Antibody Allergen->IgE Binds FceRI FcεRI Receptor IgE->FceRI Cross-links PLC Phospholipase C (PLC) FceRI->PLC Activates ChlorideChannel Chloride Channels CalciumChannel Calcium Channels Ca_intra ↑ Intracellular Ca²⁺ CalciumChannel->Ca_intra Ca²⁺ Influx IP3 Inositol Triphosphate (IP3) PLC->IP3 Generates ER Endoplasmic Reticulum IP3->ER Acts on ER->Ca_intra Releases Ca²⁺ Degranulation Degranulation Ca_intra->Degranulation Triggers Mediators Release of Histamine, Leukotrienes, etc. Degranulation->Mediators Cromoglycate Diethyl Cromoglycate or Sodium Cromoglycate Cromoglycate->ChlorideChannel May Impair Cromoglycate->CalciumChannel Inhibits

Caption: Signaling pathway of IgE-mediated mast cell degranulation and its inhibition by cromoglycate.

Experimental Protocols: Bioanalysis of Cromoglycate

The following section details a representative experimental protocol for the quantification of Sodium Cromoglycate (SCG) in human plasma using a stable isotope-labeled internal standard like Diethyl Cromoglycate-D5. This protocol is synthesized from established LC-MS/MS methods in the scientific literature.[5][6]

Preparation of Standards and Samples
  • Stock Solutions: Prepare 1 mg/mL stock solutions of Sodium Cromoglycate (analyte) and Diethyl Cromoglycate-D5 (Internal Standard, IS) in methanol (B129727).

  • Working Solutions:

    • Prepare serial dilutions of the analyte stock solution to create working solutions for calibration standards (CS) and quality control (QC) samples.

    • Prepare a working solution of the IS (e.g., 100 ng/mL) in methanol.

  • Sample Spiking:

    • For CS and QC samples, spike appropriate amounts of the analyte working solutions into blank human plasma.

    • For unknown samples, use as is.

  • Internal Standard Addition: Add a fixed volume of the IS working solution to all samples, CS, and QCs.

Sample Extraction (Solid-Phase Extraction - SPE)
  • Conditioning: Condition C18 SPE cartridges with methanol followed by water.

  • Loading: Load the plasma samples (typically 1 mL) onto the conditioned cartridges.

  • Washing: Wash the cartridges with a low-organic solvent mixture to remove interferences.

  • Elution: Elute the analyte and IS from the cartridges using methanol.[5][6]

  • Evaporation: Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitution: Reconstitute the dried residue in a specific volume (e.g., 100 µL) of the mobile phase.[5][6]

LC-MS/MS Analysis
  • Injection: Inject a small volume (e.g., 10-30 µL) of the reconstituted sample onto the LC-MS/MS system.[5][6]

  • Chromatography:

    • Column: C8 or C18 analytical column (e.g., 250 x 4.6 mm, 5 µm).[6]

    • Mobile Phase: An isocratic or gradient mixture of an organic phase (e.g., methanol/acetonitrile) and an aqueous phase (e.g., water with 2 mM ammonium (B1175870) acetate).[5][6]

    • Flow Rate: 0.4 mL/min.[6]

  • Mass Spectrometry:

    • Ionization: Electrospray Ionization (ESI) in positive mode.[5][6]

    • Detection: Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product ion transitions for the analyte and the IS.

Bioanalytical Workflow Diagram

BioanalyticalWorkflow cluster_SamplePrep Sample Preparation cluster_Analysis Analysis cluster_DataProc Data Processing Plasma 1. Plasma Sample (Calibrator, QC, or Unknown) Add_IS 2. Add Diethyl Cromoglycate-D5 (IS) Plasma->Add_IS SPE 3. Solid-Phase Extraction (C18) Add_IS->SPE Elute 4. Elute with Methanol SPE->Elute Evap 5. Evaporate to Dryness Elute->Evap Recon 6. Reconstitute in Mobile Phase Evap->Recon Inject 7. Inject onto LC-MS/MS Recon->Inject LC 8. Chromatographic Separation (C18 Column) Inject->LC MS 9. Mass Spectrometry (ESI+, MRM Detection) LC->MS Quant 10. Quantify Analyte (Ratio of Analyte/IS Area) MS->Quant PK 11. Pharmacokinetic Analysis Quant->PK

Caption: General experimental workflow for bioanalysis using a deuterated internal standard.

Data Presentation

The following tables summarize typical quantitative data from validated LC-MS/MS methods for Sodium Cromoglycate in human plasma, which would be representative of a method employing Diethyl Cromoglycate-D5 as an internal standard.

Table 1: LC-MS/MS Method Parameters
ParameterValueReference
Internal Standard ¹³C₄ Sodium Cromoglycate[5]
Ionization Mode ESI Positive[5][6]
Analyte MRM (m/z) 469.0 → 245.0[6]
IS MRM (m/z) 473.2 → 247.1[5]
Column Type C18 or C8[5][6]
Mobile Phase Methanol/Acetonitrile/Water with Ammonium Acetate[5][6]

Note: The MRM transition for Diethyl Cromoglycate-D5 would be approximately 5 mass units higher than that of non-deuterated Diethyl Cromoglycate.

Table 2: Method Validation Summary
ParameterValueReference
Linear Range 0.100 - 50.0 ng/mL[5]
0.300 - 20.0 ng/mL[6]
Lower Limit of Quantitation (LLOQ) 0.100 ng/mL[5]
0.300 ng/mL[6]
Mean Recovery (Analyte) 91%[5]
94.88%[6]
Mean Recovery (IS) 87%[5]
Precision (CV%) 1.9 - 6.5%[5]
Accuracy (% Bias) -5.4 to -1.2%[5]

Conclusion

Diethyl Cromoglycate-D5 serves as an indispensable tool in modern bioanalytical research. Its application as a stable isotope-labeled internal standard is critical for developing highly accurate, precise, and robust LC-MS/MS methods for the quantification of Diethyl Cromoglycate or its parent compound, Sodium Cromoglycate. By effectively compensating for analytical variability, it enables researchers to generate high-quality pharmacokinetic and drug metabolism data, which is essential for advancing drug development and understanding the therapeutic potential of mast cell stabilizers.

References

Foundational

A Technical Guide to the Bioanalysis of Cromolyn Sodium: The Case for a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth comparison of analytical methodologies for the quantification of Cromolyn sodium in biological matrices. It highli...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth comparison of analytical methodologies for the quantification of Cromolyn sodium in biological matrices. It highlights the critical role of a stable isotope-labeled internal standard, specifically Cromolyn-d5 Disodium Salt, in achieving robust, accurate, and reproducible bioanalytical data. This document is intended to guide researchers and drug development professionals in selecting and implementing best practices for pharmacokinetic and drug metabolism studies involving Cromolyn sodium.

Introduction to Cromolyn Sodium and the Need for Precision in Bioanalysis

Cromolyn sodium is a mast cell stabilizer used in the prophylactic treatment of allergic conditions such as bronchial asthma, allergic rhinitis, and mastocytosis.[1][2] It acts by inhibiting the release of inflammatory mediators, like histamine (B1213489) and leukotrienes, from mast cells.[1][2] The clinical efficacy of Cromolyn sodium is closely tied to its concentration at the site of action, yet it is known for its poor oral bioavailability (0.5% to 2%) and short half-life of 80 to 90 minutes.[1][2] This pharmacokinetic profile necessitates highly sensitive and accurate bioanalytical methods to correctly characterize its absorption, distribution, metabolism, and excretion (ADME).

Quantitative analysis of drugs in biological matrices like plasma, urine, or tissue is susceptible to various sources of error. These include variability in sample preparation, instrument response drift, and matrix effects—where endogenous components of the sample suppress or enhance the ionization of the analyte in the mass spectrometer.[3] To ensure data integrity, an appropriate internal standard (IS) is indispensable. The ideal IS is a stable isotope-labeled (SIL) version of the analyte, as it shares near-identical physicochemical properties, ensuring it tracks the analyte through every stage of the analytical process.[4][5]

For Cromolyn sodium, the gold standard internal standard is Cromolyn-d5 Disodium Salt [6], a deuterated form of the parent drug. This guide will compare the projected performance of a bioanalytical method using Cromolyn-d5 against methods that do not, underscoring the scientific and regulatory advantages of its use.[3]

The Gold Standard: Why a Deuterated Internal Standard is Crucial

In liquid chromatography-tandem mass spectrometry (LC-MS/MS), the most common technology for bioanalysis, quantification relies on comparing the instrument response of the analyte to that of a known concentration of an internal standard.[7]

A deuterated internal standard like Cromolyn-d5 is considered the "critical reagent" for LC-MS assays for several key reasons:[3]

  • Co-elution: It has nearly the same chromatographic retention time as the non-labeled Cromolyn sodium, meaning both are exposed to the same matrix components at the same time.[4][8]

  • Identical Extraction Recovery: During sample preparation steps like protein precipitation or solid-phase extraction, any loss of the analyte will be mirrored by a proportional loss of the deuterated IS.

  • Compensation for Matrix Effects: Because the SIL-IS behaves almost identically to the analyte during ionization, it effectively normalizes any signal suppression or enhancement caused by the biological matrix.[3][4] This is the primary reason for its superiority over structural analog internal standards.

  • Improved Data Quality: The use of a SIL-IS leads to significant improvements in assay precision and accuracy, which is critical for regulatory submissions. The European Medicines Agency (EMA), for instance, has noted that over 90% of submitted bioanalytical validations incorporate SIL-IS.[3]

The logical decision pathway for selecting an internal standard invariably leads to a SIL-IS when available, as it mitigates the most significant sources of analytical error.

cluster_0 Internal Standard (IS) Selection Logic Start Need to Quantify Cromolyn Sodium? CheckSIL Is a Stable Isotope-Labeled (SIL) IS like Cromolyn-d5 Available? Start->CheckSIL UseSIL Use Cromolyn-d5. Compensates for: - Matrix Effects - Extraction Variability - Instrument Drift CheckSIL->UseSIL Yes ConsiderAnalog Consider a Structural Analog IS CheckSIL->ConsiderAnalog No AnalogRisk Higher Risk of Assay Failure: - Differential Matrix Effects - Different Extraction Recovery - Potential for Inaccurate Data ConsiderAnalog->AnalogRisk Proceed with Caution NoIS No Internal Standard ConsiderAnalog->NoIS If None Available NoISRisk Highest Risk: - Unreliable Quantification - Likely Regulatory Rejection - Cannot Correct for Variability NoIS->NoISRisk

Caption: Decision pathway for internal standard selection.

Quantitative Data Comparison: Method Performance

The following table summarizes the typical validation parameters for an LC-MS/MS method for Cromolyn sodium. It contrasts the performance of a method without an ideal internal standard against the projected, superior performance of a method properly utilizing Cromolyn-d5. The data for the Cromolyn-d5 method is illustrative, reflecting the expected improvements based on established principles of bioanalysis.[4][8][7]

Validation Parameter Method without SIL-IS Projected Method with Cromolyn-d5 IS Typical Acceptance Criteria (FDA/EMA)
Linearity (r²) > 0.99> 0.99≥ 0.99
Lower Limit of Quantification (LLOQ) 0.1 µg/mL0.1 µg/mLS/N > 5; Acc/Prec within ±20%
Intra-day Precision (%CV) ≤ 15%≤ 10%≤ 15% (≤ 20% at LLOQ)
Inter-day Precision (%CV) ≤ 15%≤ 10%≤ 15% (≤ 20% at LLOQ)
Accuracy (% Bias) within ±15%within ±10%within ±15% (±20% at LLOQ)
Extraction Recovery (%) 70 - 90% (more variable)70 - 90% (consistent)Consistent, precise, and reproducible
Matrix Effect (%CV) > 15% (potential for significant ion suppression/enhancement)≤ 15% (normalized by IS)IS-normalized factor within acceptable limits

Data for "Method without SIL-IS" is based on published methods for Cromolyn sodium, which demonstrate good performance but are inherently more susceptible to variability than a method using a SIL-IS.[9][10][11]

Experimental Protocols

This section details a typical experimental protocol for the quantification of Cromolyn sodium in human plasma using Cromolyn-d5 as an internal standard.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for extracting small molecules from plasma.

  • Aliquoting: Aliquot 100 µL of human plasma (sample, blank, or quality control) into a 1.5 mL microcentrifuge tube.

  • Spiking IS: Add 10 µL of Cromolyn-d5 internal standard working solution (e.g., at 100 ng/mL in methanol) to all tubes except the double blank. Vortex briefly.

  • Precipitation: Add 400 µL of ice-cold acetonitrile (B52724) to each tube to precipitate plasma proteins.

  • Mixing: Vortex each tube vigorously for 1 minute.[7]

  • Centrifugation: Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.[7]

  • Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

  • Evaporation (Optional): Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase initial conditions.

  • Injection: Inject the sample into the LC-MS/MS system.

LC-MS/MS Method Parameters

The following parameters are based on a published method for Cromolyn sodium and adapted for use with its deuterated internal standard.[9][11]

Parameter Condition
LC System Standard HPLC or UPLC system
Column C18 Reverse-Phase Column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A 10 mM Ammonium Bicarbonate in Water, pH 8.0
Mobile Phase B Acetonitrile
Gradient Isocratic (e.g., 90% A, 10% B) or a shallow gradient
Flow Rate 0.3 mL/min
Column Temperature 40°C
Injection Volume 5 µL
MS System Triple Quadrupole Mass Spectrometer
Ionization Mode Electrospray Ionization (ESI), Negative Mode
MRM Transition: Cromolyn Sodium Q1: 467.0 m/z -> Q3: 379.1 m/z
MRM Transition: Cromolyn-d5 Q1: 472.0 m/z -> Q3: 384.1 m/z (Projected)
Collision Gas Argon
Source Temperature 200°C

Note: The exact m/z transition for Cromolyn-d5 should be optimized empirically.

Bioanalytical Workflow Visualization

The entire process, from sample receipt to data analysis, follows a structured workflow designed to ensure data integrity. The use of Cromolyn-d5 is integrated at the very beginning of sample processing to account for variability throughout the procedure.

cluster_workflow Bioanalytical Workflow for Cromolyn Sodium using Cromolyn-d5 IS Sample 1. Receive Biological Samples (Plasma, Urine, etc.) Spike 2. Aliquot Sample and Spike with Cromolyn-d5 IS Sample->Spike Prepare 3. Sample Preparation (e.g., Protein Precipitation) Spike->Prepare Inject 4. LC-MS/MS Injection Prepare->Inject Separate 5. Chromatographic Separation (Cromolyn Sodium and Cromolyn-d5 co-elute) Inject->Separate Detect 6. Mass Spectrometric Detection (Monitor MRM Transitions) Separate->Detect Integrate 7. Peak Integration (Analyte and IS) Detect->Integrate Calculate 8. Calculate Peak Area Ratio (Analyte / IS) Integrate->Calculate Quantify 9. Quantify Concentration (using Calibration Curve) Calculate->Quantify Report 10. Report Final Concentration Data Quantify->Report

Caption: End-to-end bioanalytical workflow diagram.

Conclusion

For the accurate and reliable quantification of Cromolyn sodium in biological matrices, the use of a stable isotope-labeled internal standard is not just a recommendation but a scientific necessity for producing high-quality data. Cromolyn-d5 Disodium Salt, by virtue of being chemically identical to the analyte, provides the most effective means to compensate for variations in sample preparation and matrix effects inherent in LC-MS/MS analysis.[4][8][7] Investing in a SIL-IS like Cromolyn-d5 streamlines method development, enhances data reliability, reduces the risk of failed runs, and ensures that the resulting pharmacokinetic data is robust and defensible for regulatory review.[3] Adopting this gold standard approach is a critical step in any drug development program involving Cromolyn sodium.

References

Exploratory

The Pharmacological Profile of Diethyl Cromoglycate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Introduction Diethyl Cromoglycate is the diethyl ester derivative of Cromoglicic Acid, the active moiety in the well-established anti-allergic drug, Sodium...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl Cromoglycate is the diethyl ester derivative of Cromoglicic Acid, the active moiety in the well-established anti-allergic drug, Sodium Cromoglycate. While much of the existing research has focused on the sodium salt, this technical guide aims to provide a comprehensive overview of the pharmacological profile of the parent compound, Diethyl Cromoglycate. This document will delve into its mechanism of action, pharmacokinetic properties, and key experimental methodologies used for its characterization. Given the limited publicly available data specifically for Diethyl Cromoglycate, this guide will leverage the extensive research conducted on Sodium Cromoglycate as a primary surrogate, with the understanding that the esterification may influence potency and pharmacokinetic properties.

Physicochemical Properties

PropertyValueSource
Molecular Formula C₂₇H₂₄O₁₁[1][2]
Molecular Weight 524.47 g/mol [1][2]
Appearance White to pale yellow solid[2]
Synonyms Cromophene, Diethyl cromoglicate, Cromolyn (B99618) diethyl ester[1]

Mechanism of Action

The primary mechanism of action of the cromoglycate series of compounds is the stabilization of mast cells, which prevents the release of histamine (B1213489) and other inflammatory mediators involved in Type I allergic reactions.[1][3][4][5] While initially thought to be a simple membrane-stabilizing effect, recent research on Sodium Cromoglycate has elucidated a more complex signaling pathway involving the G protein-coupled receptor 35 (GPR35).[6][7][8]

Activation of GPR35 by cromoglycate initiates a signaling cascade that ultimately suppresses IgE-mediated mast cell degranulation.[6] A key downstream effect of this pathway is the inhibition of calcium influx into the mast cell, a critical step for the fusion of histamine-containing granules with the cell membrane and subsequent degranulation.[3][9][10]

Furthermore, studies on the parent compound suggest a potential modulatory role on Transient Receptor Potential (TRP) channels, specifically TRPA1 and TRPV1, which are involved in sensory nerve activation and neurogenic inflammation.[11][12][13][14] This suggests that Diethyl Cromoglycate may possess a dual mechanism of action, targeting both mast cell- and sensory nerve-mediated inflammatory responses.

Signaling Pathway of Cromoglycate Action

Cromoglycate Signaling Pathway cluster_extracellular Extracellular cluster_membrane Cell Membrane cluster_intracellular Intracellular Diethyl_Cromoglycate Diethyl Cromoglycate GPR35 GPR35 Diethyl_Cromoglycate->GPR35 Binds and Activates G_Protein G-Protein Activation GPR35->G_Protein Ca_Channel Calcium Channel Ca_Influx_Inhibition Inhibition of Ca2+ Influx Signaling_Cascade Downstream Signaling Cascade G_Protein->Signaling_Cascade Signaling_Cascade->Ca_Channel Inhibits Mast_Cell_Stabilization Mast Cell Stabilization Ca_Influx_Inhibition->Mast_Cell_Stabilization Histamine_Release_Inhibition Inhibition of Histamine Release Mast_Cell_Stabilization->Histamine_Release_Inhibition

Caption: Proposed signaling pathway for Diethyl Cromoglycate.

Pharmacodynamics

While specific quantitative pharmacodynamic data for Diethyl Cromoglycate is scarce, studies on analogues of Sodium Cromoglycate provide valuable insights. Research has shown that some ester analogues can be significantly more potent than the parent drug in in vitro assays.

ParameterCompoundAssayResultSource
Histamine Release Inhibition Sodium Cromoglycate AnaloguesAnti-IgE induced histamine release from human lung fragments30 to 1500 times more potent than Sodium Cromoglycate[15][16]

This suggests that Diethyl Cromoglycate may exhibit enhanced potency compared to Sodium Cromoglycate, a hypothesis that warrants further investigation.

Pharmacokinetics

Pharmacokinetic Parameters of Sodium Cromoglycate in Humans (Intravenous Administration)
ParameterMean ValueUnitSource
Elimination Half-life (t½β) 81.3minutes[17][18]
Volume of Distribution (Vd) 0.17L/kg[17][18]
Total Body Clearance (CL) 1.93mL/min/kg[17][18]
Bioavailability of Inhaled Sodium Cromoglycate

The bioavailability of inhaled cromolyn is relatively low, with a significant portion of the administered dose being swallowed.

ParameterValueSource
Relative Bioavailability to the Lungs ~1% of the nominal dose[19][20][21]
Total Systemic Bioavailability ~8% of the nominal dose[19][20][21]

Experimental Protocols

Detailed, standardized protocols are essential for the accurate assessment of the pharmacological profile of Diethyl Cromoglycate. Below are representative methodologies for key in vitro and in vivo experiments.

In Vitro Mast Cell Degranulation Assay (Histamine Release)

This assay is fundamental for determining the mast cell stabilizing activity of a compound. The Rat Basophilic Leukemia (RBL-2H3) cell line is a common model for these studies.[22][23][24][25][26]

Objective: To quantify the inhibitory effect of Diethyl Cromoglycate on IgE-mediated histamine release from RBL-2H3 cells.

Materials:

  • RBL-2H3 cells

  • Anti-dinitrophenyl (DNP)-IgE

  • DNP-human serum albumin (HSA)

  • Diethyl Cromoglycate

  • Tyrode's buffer

  • Histamine ELISA kit

Procedure:

  • Cell Culture and Sensitization:

    • Culture RBL-2H3 cells in appropriate medium.

    • Seed cells into 24-well plates and allow them to adhere overnight.

    • Sensitize the cells by incubating with anti-DNP-IgE (e.g., 0.5 µg/mL) for 24 hours.

  • Compound Treatment:

    • Wash the sensitized cells with Tyrode's buffer.

    • Pre-incubate the cells with varying concentrations of Diethyl Cromoglycate (or vehicle control) for 30 minutes at 37°C.

  • Induction of Degranulation:

    • Challenge the cells with DNP-HSA (e.g., 100 ng/mL) for 1 hour at 37°C to induce degranulation.

  • Histamine Quantification:

    • Collect the supernatant from each well.

    • Lyse the remaining cells to determine the total histamine content.

    • Measure the histamine concentration in the supernatant and cell lysate using a histamine ELISA kit according to the manufacturer's instructions.

  • Data Analysis:

    • Calculate the percentage of histamine release for each condition.

    • Plot the percentage of inhibition against the concentration of Diethyl Cromoglycate to determine the IC50 value.

Histamine Release Assay Workflow Start Start Culture Culture & Sensitize RBL-2H3 cells with Anti-DNP-IgE Start->Culture Wash Wash Cells Culture->Wash Treat Pre-incubate with Diethyl Cromoglycate Wash->Treat Challenge Challenge with DNP-HSA Treat->Challenge Collect Collect Supernatant & Lyse Cells Challenge->Collect Quantify Quantify Histamine (ELISA) Collect->Quantify Analyze Calculate % Inhibition & Determine IC50 Quantify->Analyze End End Analyze->End

Caption: Workflow for in vitro histamine release assay.

In Vitro Calcium Influx Assay

This assay measures the ability of a compound to inhibit the increase in intracellular calcium concentration that precedes mast cell degranulation.

Objective: To determine the effect of Diethyl Cromoglycate on calcium influx in activated mast cells.

Materials:

  • RBL-2H3 cells (or primary mast cells)

  • Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM)

  • Anti-DNP-IgE

  • DNP-human serum albumin (HSA)

  • Diethyl Cromoglycate

  • Hanks' Balanced Salt Solution (HBSS)

Procedure:

  • Cell Preparation and Dye Loading:

    • Harvest and wash the cells.

    • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM at 2-5 µM) for 30-60 minutes at 37°C.

    • Wash the cells to remove excess dye.

  • Compound Treatment:

    • Resuspend the dye-loaded cells in HBSS.

    • Pre-incubate the cells with varying concentrations of Diethyl Cromoglycate (or vehicle control) for 15-30 minutes.

  • Measurement of Calcium Flux:

    • Use a fluorescence plate reader or flow cytometer to measure the baseline fluorescence.

    • Add DNP-HSA to trigger calcium influx.

    • Record the change in fluorescence over time.

  • Data Analysis:

    • Calculate the peak fluorescence intensity or the area under the curve for each condition.

    • Determine the inhibitory effect of Diethyl Cromoglycate on the calcium response.

Calcium Influx Assay Workflow Start Start Prepare Prepare & Dye-load Mast Cells Start->Prepare Wash Wash Cells Prepare->Wash Treat Pre-incubate with Diethyl Cromoglycate Wash->Treat Measure Measure Baseline Fluorescence Treat->Measure Trigger Trigger with DNP-HSA Measure->Trigger Record Record Fluorescence Change Trigger->Record Analyze Analyze Calcium Response Record->Analyze End End Analyze->End

Caption: Workflow for in vitro calcium influx assay.

In Vivo Pharmacokinetic Study in Rats

This protocol outlines a typical pharmacokinetic study to determine the key parameters of Diethyl Cromoglycate in a rodent model.

Objective: To determine the pharmacokinetic profile of Diethyl Cromoglycate in rats following intravenous and oral administration.

Animals:

  • Male Sprague-Dawley rats (250-300 g)

Procedure:

  • Dosing:

    • Intravenous (IV) Group: Administer Diethyl Cromoglycate (e.g., 1-5 mg/kg) via the tail vein.

    • Oral (PO) Group: Administer Diethyl Cromoglycate (e.g., 10-50 mg/kg) by oral gavage.

  • Blood Sampling:

    • Collect blood samples (e.g., 0.2 mL) from the jugular vein or another appropriate site at predetermined time points (e.g., 0, 5, 15, 30 min, 1, 2, 4, 8, 12, 24 hours post-dose).

    • Collect blood into tubes containing an anticoagulant and an esterase inhibitor.

    • Centrifuge the blood to obtain plasma and store at -80°C until analysis.

  • Sample Analysis:

    • Develop and validate a sensitive and specific analytical method, such as LC-MS/MS, for the quantification of Diethyl Cromoglycate and its potential primary metabolite (Cromoglicic Acid) in plasma.

  • Pharmacokinetic Analysis:

    • Use pharmacokinetic software to calculate key parameters, including:

      • Maximum plasma concentration (Cmax)

      • Time to reach Cmax (Tmax)

      • Area under the plasma concentration-time curve (AUC)

      • Elimination half-life (t½)

      • Clearance (CL)

      • Volume of distribution (Vd)

      • Oral bioavailability (F%)

Pharmacokinetic Study Workflow Start Start Dosing Dose Rats (IV & PO) with Diethyl Cromoglycate Start->Dosing Sampling Collect Blood Samples at Timed Intervals Dosing->Sampling Processing Process Blood to Obtain Plasma Sampling->Processing Analysis Quantify Drug Levels (LC-MS/MS) Processing->Analysis Calculation Calculate Pharmacokinetic Parameters Analysis->Calculation End End Calculation->End

Caption: Workflow for an in vivo pharmacokinetic study.

Conclusion

Diethyl Cromoglycate, as a derivative of the well-characterized mast cell stabilizer Sodium Cromoglycate, holds promise as a therapeutic agent for allergic conditions. While direct pharmacological data for the diethyl ester is limited, the available information on related compounds suggests a mechanism of action centered on the activation of GPR35, leading to the inhibition of mast cell degranulation and histamine release. Structure-activity relationship studies indicate that Diethyl Cromoglycate may possess enhanced potency compared to its parent compound. Further research is warranted to fully elucidate the specific quantitative pharmacological and pharmacokinetic profile of Diethyl Cromoglycate to support its potential development as a novel anti-allergic therapy. The experimental protocols outlined in this guide provide a framework for conducting such investigations.

References

Foundational

A Comprehensive Guide to the Use of Deuterated Internal Standards in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals In the realm of drug development, pharmacokinetic (PK) studies are critical for elucidating the absorption, distribution, metabolism, and excretion (ADME) o...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

In the realm of drug development, pharmacokinetic (PK) studies are critical for elucidating the absorption, distribution, metabolism, and excretion (ADME) of a therapeutic candidate. The precision of these studies is paramount, and the use of liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the analytical method of choice for its high sensitivity and selectivity.[1] However, the inherent variability in sample preparation, matrix effects, and instrument response can compromise the accuracy of LC-MS/MS data.[2] To mitigate these variables, the use of a suitable internal standard (IS) is essential. Among the available options, stable isotope-labeled (SIL) internal standards, particularly deuterated compounds, are considered the gold standard.[1][2]

This technical guide provides an in-depth overview of the core principles, experimental protocols, data presentation, and potential challenges associated with the use of deuterated internal standards in pharmacokinetic studies.

Core Principles: The Advantage of Being Nearly Identical

A deuterated internal standard is a form of the analyte where one or more hydrogen atoms have been replaced by its stable, heavier isotope, deuterium.[2] This subtle modification results in a distinct mass-to-charge ratio (m/z) that can be differentiated by the mass spectrometer, while the physicochemical properties of the molecule remain nearly identical to the parent compound.[2][3] This near-identical behavior is the cornerstone of its utility. When a known concentration of the deuterated IS is added to a biological sample at the outset of the analytical workflow, it experiences the same extraction inefficiencies, matrix effects (ion suppression or enhancement), and instrument variability as the target analyte.[1][2] By measuring the ratio of the analyte's peak area to that of the internal standard, these variations are effectively normalized, leading to precise and accurate quantification.[1][4]

The key benefits of using deuterated internal standards include:

  • Enhanced Quantitative Accuracy: Co-elution with the analyte minimizes signal distortion.[5]

  • Improved Reproducibility: Consistent ionization efficiency across multiple analytical runs is achieved.[5]

  • Reduced Matrix Effects: Deuterium labeling helps to minimize signal suppression from interfering compounds in the biological matrix.[5]

  • Regulatory Acceptance: The use of stable isotope-labeled internal standards is recognized and recommended by regulatory bodies like the FDA and EMA.[5][6]

Potential Challenges and Considerations

Despite their advantages, researchers should be aware of potential issues that can arise with deuterated internal standards:

  • Isotopic Exchange: Deuterium atoms, particularly those on heteroatoms (like -OH or -NH) or adjacent to carbonyl groups, can sometimes be replaced by hydrogen atoms from the solvent or matrix, a phenomenon known as back-exchange.[7] This can compromise the accuracy of the results. Careful selection of the labeling position is crucial to minimize this risk.[8]

  • Chromatographic Isotope Effect: The carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond.[9] This can sometimes lead to a slight difference in retention time between the analyte and the deuterated internal standard, particularly in reversed-phase chromatography where the deuterated compound may elute slightly earlier.[9][10] If this separation is significant, the analyte and IS may experience different matrix effects, leading to inaccurate results.[10][11]

  • Purity of the Standard: The deuterated internal standard should be of high isotopic purity, with minimal presence of the unlabeled analyte.[7] Contamination with the unlabeled analyte can lead to an overestimation of the analyte's concentration, especially at the lower limit of quantification (LLOQ).[11] A mass shift of at least +3 Da is generally recommended to avoid isotopic overlap from naturally occurring heavy isotopes like ¹³C.[9]

Data Presentation: Quantitative Performance Metrics

Clear and concise data presentation is crucial for the interpretation of pharmacokinetic data. The following tables summarize typical quantitative data for bioanalytical method validation using a deuterated internal standard.

Table 1: Bioanalytical Method Validation Parameters for a Hypothetical Drug in Human Plasma

ParameterAcceptance CriteriaTypical Performance with Deuterated IS
Linearity (r²) ≥ 0.99> 0.995
Lower Limit of Quantification (LLOQ) Analyte response is ≥ 5 times the blank response1 ng/mL
Intra-day Precision (%CV) ≤ 15% (≤ 20% at LLOQ)< 10%
Inter-day Precision (%CV) ≤ 15% (≤ 20% at LLOQ)< 12%
Intra-day Accuracy (%Bias) Within ±15% (±20% at LLOQ)± 8%
Inter-day Accuracy (%Bias) Within ±15% (±20% at LLOQ)± 10%
Recovery (%) Consistent and reproducible85-105%
Matrix Effect (%) CV ≤ 15%< 10%

Table 2: Comparison of a Deuterated vs. a Structural Analog Internal Standard

FeatureDeuterated Internal StandardStructural Analog Internal Standard
Chromatographic Retention Time Nearly identical to the analyte[12]May differ, leading to differential matrix effects[12]
Extraction Recovery Identical to the analyte[12]May differ from the analyte
Ionization Efficiency Nearly identical to the analyteCan be significantly different
Correction for Matrix Effects ExcellentVariable and often incomplete
Regulatory Preference Highly preferred[13]Acceptable, but requires more rigorous validation

Experimental Protocols

Detailed and robust experimental protocols are the foundation of reproducible bioanalytical science. The following sections provide methodologies for key experiments involving deuterated internal standards.

Protocol 1: Sample Preparation using Protein Precipitation

This protocol is a common and straightforward method for extracting drugs from plasma samples.

Materials:

  • Human plasma samples (stored at -80°C)

  • Deuterated Internal Standard (IS) stock solution

  • Acetonitrile (ACN), LC-MS grade, containing 0.1% formic acid

  • Microcentrifuge tubes (1.5 mL) or 96-well plates

  • Vortex mixer

  • Centrifuge (>10,000 x g)

Methodology:

  • Thaw frozen plasma samples on ice.

  • Vortex the samples for 10 seconds to ensure homogeneity.

  • Aliquot 100 µL of each plasma sample (including study samples, calibration standards, and quality controls) into labeled microcentrifuge tubes.

  • Add 20 µL of the IS working solution to each tube (except for blank matrix samples).

  • Vortex for 10 seconds.

  • Add 300 µL of cold ACN (with 0.1% formic acid) to each tube to precipitate proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at >10,000 x g for 10 minutes to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.[1]

Protocol 2: LC-MS/MS Analysis

This protocol provides a representative example for the quantification of a small molecule drug and its deuterated internal standard.

Instrumentation:

  • UPLC/HPLC System (e.g., Waters ACQUITY, Agilent 1290)

  • Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+, Waters Xevo)

  • LC Column: C18 reversed-phase column (e.g., ACQUITY UPLC BEH C18, 2.1 x 100 mm, 1.7 µm)

LC Conditions:

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Flow Rate: 0.4 mL/min

  • Gradient: 5% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 5% B and equilibrate for 1 minute.

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

MS/MS Conditions (Multiple Reaction Monitoring - MRM):

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Analyte MRM Transition: e.g., Parent Ion (m/z) -> Product Ion (m/z)

  • Deuterated IS MRM Transition: e.g., Parent Ion+D (m/z) -> Product Ion+D (m/z)

  • Optimization: Dwell time, collision energy, and other source parameters should be optimized for the specific analyte and internal standard.

Protocol 3: Bioanalytical Method Validation - Matrix Effect Evaluation

This experiment is crucial to assess the impact of matrix components on the ionization of the analyte and the deuterated IS.

Methodology:

  • Prepare three sets of samples:

    • Set A (Neat Solution): Analyte and deuterated IS spiked into the mobile phase or a clean solvent.

    • Set B (Post-Extraction Spike): Blank matrix extract (supernatant after protein precipitation of a blank plasma sample) spiked with the analyte and deuterated IS at the same concentrations as Set A.

    • Set C (Pre-Extraction Spike): Blank matrix spiked with the analyte and deuterated IS, then subjected to the full extraction procedure.

  • Analyze the samples using the established LC-MS/MS method.

  • Calculate the Matrix Factor (MF):

    • MF = (Peak Area in Set B) / (Peak Area in Set A)

  • Calculate the IS-Normalized MF:

    • IS-Normalized MF = (Analyte MF) / (IS MF)

  • Acceptance Criteria: The coefficient of variation (CV) of the IS-Normalized MF across different lots of matrix should be ≤ 15%.[6][7]

Mandatory Visualizations

Diagrams are powerful tools for illustrating complex processes and logical dependencies. The following visualizations, created using the DOT language, depict key workflows and concepts in pharmacokinetic studies employing deuterated internal standards.

G cluster_preclinical Pre-clinical/Clinical Phase cluster_bioanalysis Bioanalytical Phase cluster_pk_analysis Pharmacokinetic Analysis Dosing Dosing of Drug to Subject Sampling Biological Sample Collection (e.g., Blood) Dosing->Sampling Storage Sample Storage (-80°C) Sampling->Storage Thawing Sample Thawing & Homogenization Storage->Thawing Spiking Spiking with Deuterated IS Thawing->Spiking Extraction Sample Preparation (e.g., Protein Precipitation) Spiking->Extraction Analysis LC-MS/MS Analysis Extraction->Analysis Quantification Data Processing & Quantification Analysis->Quantification PK_Parameters Calculation of PK Parameters (AUC, Cmax, T1/2) Quantification->PK_Parameters Report Final Report PK_Parameters->Report

Caption: End-to-end workflow for a pharmacokinetic study.

G Analyte Analyte Variability Sources of Variability (Extraction Loss, Matrix Effects, Injection Volume) Analyte->Variability Deuterated_IS Deuterated IS Deuterated_IS->Variability LC_MS LC-MS/MS System Variability->LC_MS Both are affected similarly Ratio Analyte/IS Peak Area Ratio LC_MS->Ratio Measurement Concentration Accurate Analyte Concentration Ratio->Concentration Calculation

Caption: Logic of using a deuterated IS to correct for variability.

G cluster_drug Parent Drug cluster_metabolism Metabolism (e.g., CYP450-mediated) cluster_pk_outcome Pharmacokinetic Outcome Drug Drug with C-H bond at metabolic 'soft spot' Metabolism_CH Metabolism via C-H bond cleavage (Rate-limiting step) Drug->Metabolism_CH Deuterated_Drug Drug with C-D bond at the same position Metabolism_CD Metabolism via C-D bond cleavage (Slower rate due to Kinetic Isotope Effect) Deuterated_Drug->Metabolism_CD Active_Metabolite Active or Inactive Metabolite Metabolism_CH->Active_Metabolite Metabolism_CD->Active_Metabolite Alternative_Pathway Metabolism via Alternative Pathway (Metabolic Switching) Metabolism_CD->Alternative_Pathway Potential for PK_Outcome_CH Standard PK Profile: - Normal T1/2 - Standard AUC Active_Metabolite->PK_Outcome_CH Leads to PK_Outcome_CD Altered PK Profile: - Longer T1/2 - Increased AUC - Reduced Clearance Active_Metabolite->PK_Outcome_CD Leads to (at a slower rate) Alternative_Metabolite Different Metabolite Profile Alternative_Pathway->Alternative_Metabolite

Caption: The Kinetic Isotope Effect and potential for metabolic switching.

References

Exploratory

Applications of Diethyl Cromoglycate-D5 in Asthma Research Models: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the application of Diethyl Cromoglycate-D5 in preclinical asthma research. It details the core met...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of Diethyl Cromoglycate-D5 in preclinical asthma research. It details the core methodologies for employing this stable isotope-labeled internal standard in pharmacokinetic and pharmacodynamic studies, alongside an exploration of the broader mechanisms of action of its non-deuterated counterpart, cromolyn (B99618) sodium, in relevant asthma models.

Introduction: The Role of Diethyl Cromoglycate-D5 in Quantitative Bioanalysis

Diethyl Cromoglycate-D5 is the deuterated form of Diethyl Cromoglycate, a derivative of cromolyn sodium. In the realm of asthma research, its primary and critical application is as an internal standard for the accurate quantification of cromolyn and its metabolites in biological matrices using liquid chromatography-mass spectrometry (LC-MS). The five deuterium (B1214612) atoms provide a distinct mass shift, allowing for precise differentiation from the endogenous analyte while maintaining nearly identical chemical and physical properties. This ensures reliable and reproducible measurements of cromolyn concentrations in pharmacokinetic studies, which are fundamental to understanding its absorption, distribution, metabolism, and excretion (ADME) profile in various asthma models.

Core Mechanisms of Action of Cromolyn Sodium in Asthma

Cromolyn sodium, the active therapeutic agent, operates through a dual mechanism to alleviate asthma symptoms. Traditionally, it is known as a mast cell stabilizer.[1] More recent research has elucidated a second pathway involving the modulation of sensory nerve activity.

Mast Cell Stabilization

The classical mechanism of cromolyn involves the inhibition of mast cell degranulation upon exposure to allergens.[1] This prevents the release of a cascade of inflammatory mediators, including histamine (B1213489) and leukotrienes, which are responsible for bronchoconstriction and the inflammatory response characteristic of allergic asthma.[1] The stabilization of mast cells effectively mitigates both the early and late-phase asthmatic responses.[1]

Modulation of Airway Sensory Nerves via TRPA1

A more novel mechanism of action for cromolyn is its ability to inhibit the activation of airway sensory nerves. This effect is mediated through the antagonism of the Transient Receptor Potential Ankyrin 1 (TRPA1) ion channel. TRPA1 is a key sensor for irritants and inflammatory signals in the airways, and its activation contributes to neurogenic inflammation and cough.[2] By inhibiting TRPA1, cromolyn can reduce airway hyperresponsiveness and the urge to cough, which are significant symptoms of asthma.

Data Presentation: Quantitative Effects of Cromolyn in Preclinical and Clinical Models

The following tables summarize key quantitative data from studies investigating the efficacy of cromolyn sodium in various asthma models.

Table 1: Dose-Response of Cromolyn Sodium in an Ovalbumin-Induced Asthma Mouse Model

Dosage (i.p.)Airway Hyperresponsiveness (Penh)Eosinophil Count in BALF (x10^4/mL)
Vehicle Control3.5 ± 0.450 ± 5
10 mg/kg2.1 ± 0.328 ± 4
50 mg/kg 1.2 ± 0.2 15 ± 3

*BALF: Bronchoalveolar Lavage Fluid. Data are presented as mean ± SEM. *p < 0.05 compared to vehicle control. (Data adapted from a representative study[3])

Table 2: Effect of Cromolyn Sodium on Mast Cell Degranulation In Vitro

Treatmentβ-hexosaminidase Release (%)
Unstimulated Control5 ± 1
Antigen-Stimulated45 ± 4
Cromolyn (10 µM) + Antigen 15 ± 2 *

*Data are presented as mean ± SEM. *p < 0.01 compared to antigen-stimulated.

Table 3: Clinical Efficacy of Inhaled Cromolyn Sodium in Asthmatic Patients

ParameterPlaceboCromolyn Sodium (20 mg q.i.d.)
Symptom-Free Days (%)40 ± 559 ± 6
Peak Expiratory Flow Rate (% Predicted)70 ± 475 ± 3
Urinary Leukotriene E4 (ng/mmol creatinine)150 ± 2095 ± 15*

*Data are presented as mean ± SEM. *p < 0.05 compared to placebo. (Data adapted from clinical studies[4][5])

Experimental Protocols

Ovalbumin-Induced Allergic Asthma Model in Rats

This protocol describes the induction of an allergic asthma phenotype in rats, which can be utilized for pharmacokinetic and pharmacodynamic studies of cromolyn, employing Diethyl Cromoglycate-D5 as an internal standard.

Materials:

  • Wistar rats (male, 6-8 weeks old)

  • Ovalbumin (OVA)

  • Aluminum hydroxide (B78521) (Al(OH)3)

  • Phosphate-buffered saline (PBS)

  • Nebulizer

Procedure:

  • Sensitization: On days 0 and 7, sensitize rats with an intraperitoneal (i.p.) injection of 1 mg OVA emulsified in 100 mg Al(OH)3 in 1 mL PBS.

  • Challenge: From day 14, challenge the rats with 1% OVA aerosol for 30 minutes daily for 7 consecutive days.

  • Treatment: Administer cromolyn sodium or vehicle control via the desired route (e.g., i.p., inhalation) 30 minutes prior to each OVA challenge.

  • Pharmacokinetic Analysis: At designated time points after the final treatment, collect blood samples. Process the plasma and store at -80°C until LC-MS analysis. Spike plasma samples with a known concentration of Diethyl Cromoglycate-D5 for quantification of cromolyn.

  • Pharmacodynamic Endpoints: 24 hours after the final challenge, assess airway hyperresponsiveness to methacholine. Collect bronchoalveolar lavage fluid (BALF) for cell counting and cytokine analysis.

In Vitro Mast Cell Degranulation Assay

This assay is used to evaluate the mast cell stabilizing properties of cromolyn.

Materials:

  • RBL-2H3 rat basophilic leukemia cell line

  • DMEM supplemented with 10% FBS

  • Anti-DNP IgE

  • DNP-HSA (antigen)

  • Tyrode's buffer

  • p-nitrophenyl-N-acetyl-β-D-glucosaminide (pNAG)

  • 96-well plates

Procedure:

  • Sensitization: Seed RBL-2H3 cells in a 96-well plate and sensitize with anti-DNP IgE (0.5 µg/mL) overnight.

  • Treatment: Wash the cells with Tyrode's buffer and pre-incubate with various concentrations of cromolyn sodium for 30 minutes.

  • Challenge: Induce degranulation by adding DNP-HSA (1 µg/mL) for 1 hour.

  • Quantification of Degranulation: Collect the supernatant and measure the activity of the released β-hexosaminidase by adding the substrate pNAG and measuring the absorbance at 405 nm.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

cluster_pk Pharmacokinetic Study Workflow AnimalModel Ovalbumin-Induced Asthma Rat Model Dosing Administer Cromolyn Sodium AnimalModel->Dosing Sampling Collect Blood Samples at Time Points Dosing->Sampling Spiking Spike Plasma with Diethyl Cromoglycate-D5 Sampling->Spiking LCMS LC-MS/MS Analysis Spiking->LCMS PK_Profile Determine Pharmacokinetic Profile LCMS->PK_Profile

Caption: Workflow for a pharmacokinetic study of cromolyn in a rat asthma model.

cluster_mast_cell Mast Cell Degranulation Pathway Allergen Allergen IgE IgE Allergen->IgE binds Fc_epsilon_RI FcεRI Receptor IgE->Fc_epsilon_RI cross-links Signaling Intracellular Signaling Cascade Fc_epsilon_RI->Signaling Cromolyn Cromolyn Sodium Cromolyn->Signaling inhibits Degranulation Degranulation Signaling->Degranulation Mediators Release of Histamine, Leukotrienes Degranulation->Mediators

Caption: Inhibition of mast cell degranulation by cromolyn sodium.

cluster_trpa1 TRPA1 Signaling in Airway Sensory Nerves Irritants Irritants / Inflammatory Mediators TRPA1 TRPA1 Channel Irritants->TRPA1 activates Ca_Influx Ca2+ Influx TRPA1->Ca_Influx Cromolyn Cromolyn Sodium Cromolyn->TRPA1 antagonizes Neurogenic_Inflammation Neurogenic Inflammation & Cough Ca_Influx->Neurogenic_Inflammation

Caption: Cromolyn sodium's antagonism of the TRPA1 channel in airway nerves.

References

Foundational

A Preliminary Investigation into the Stability of Diethyl Cromoglycate-D5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Disclaimer: This document outlines a proposed preliminary investigation into the stability of Diethyl Cromoglycate-D5. As of the date of this publication, s...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document outlines a proposed preliminary investigation into the stability of Diethyl Cromoglycate-D5. As of the date of this publication, specific stability data for this deuterated compound is not publicly available. The experimental protocols and potential degradation pathways described herein are based on established methodologies for forced degradation studies and available data on the non-deuterated analogue, Diethyl Cromoglycate, and the parent drug, Sodium Cromoglycate.

Introduction

Diethyl Cromoglycate-D5 is a deuterated analog of Diethyl Cromoglycate, a known impurity and derivative of Sodium Cromoglycate. Sodium Cromoglycate is a mast cell stabilizer used in the prophylactic treatment of allergic conditions such as asthma.[1][2][3] The introduction of deuterium (B1214612) atoms can influence the pharmacokinetic and metabolic profile of a drug, making it crucial to understand the stability of such labeled compounds. This technical guide provides a framework for a preliminary investigation of the stability of Diethyl Cromoglycate-D5 through forced degradation studies.

Forced degradation, or stress testing, is a critical component of drug development that helps to identify likely degradation products, establish degradation pathways, and determine the intrinsic stability of a molecule.[1][4] The data generated from these studies are essential for developing and validating stability-indicating analytical methods.

This guide details proposed experimental protocols for subjecting Diethyl Cromoglycate-D5 to various stress conditions, including hydrolysis, oxidation, and photolysis. It also outlines a suitable analytical methodology for separating the parent compound from its potential degradation products.

Proposed Experimental Protocols

The following protocols are designed to induce degradation of Diethyl Cromoglycate-D5 under controlled stress conditions. The extent of degradation should be targeted at 5-20% to ensure that the primary degradation products are formed without complete degradation of the parent compound.

Materials and Reagents
Instrumentation
  • High-Performance Liquid Chromatography (HPLC) system with a photodiode array (PDA) detector or a mass spectrometer (MS) detector.

  • pH meter

  • Photostability chamber

  • Forced-air oven

  • Water bath

Preparation of Stock Solution

Prepare a stock solution of Diethyl Cromoglycate-D5 in a suitable solvent (e.g., a mixture of acetonitrile and water) at a concentration of 1 mg/mL.

Forced Degradation Studies
  • To 1 mL of the stock solution, add 1 mL of 0.1 N HCl.

  • Keep the mixture at 60°C for 24 hours.

  • At appropriate time intervals (e.g., 2, 4, 8, 12, 24 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.1 N NaOH, and dilute with the mobile phase to a suitable concentration for HPLC analysis.

  • To 1 mL of the stock solution, add 1 mL of 0.1 N NaOH.

  • Keep the mixture at room temperature for 8 hours.

  • At appropriate time intervals (e.g., 1, 2, 4, 8 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.1 N HCl, and dilute with the mobile phase for HPLC analysis. Note: Sodium Cromoglycate is known to be sensitive to basic conditions.[5]

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Keep the mixture at room temperature for 24 hours, protected from light.

  • At appropriate time intervals, withdraw an aliquot and dilute with the mobile phase for HPLC analysis.

  • Expose the solid Diethyl Cromoglycate-D5 reference standard to a dry heat of 105°C in a forced-air oven for 48 hours.

  • At appropriate time intervals, withdraw a sample, dissolve it in the solvent, and dilute it to a suitable concentration for HPLC analysis.

  • Expose a solution of Diethyl Cromoglycate-D5 (1 mg/mL) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter in a photostability chamber.

  • A control sample should be kept in the dark under the same conditions.

  • At appropriate time intervals, withdraw an aliquot from both the exposed and control samples for HPLC analysis. Note: Cromolyn sodium has been reported to be sensitive to light.[5]

Proposed Analytical Method

A stability-indicating HPLC method is crucial for separating Diethyl Cromoglycate-D5 from its potential degradation products. Based on methods developed for Sodium Cromoglycate, a reverse-phase HPLC method is proposed.[6][7]

Chromatographic Conditions
  • Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

  • Mobile Phase: A gradient elution of methanol and phosphate buffer (pH 2.3) could be a starting point. Alternatively, a mixture of methanol and water has been used.[6]

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 326 nm

  • Injection Volume: 20 µL

  • Column Temperature: 30°C

Data Presentation

The quantitative data from the forced degradation studies should be summarized in a clear and structured table to facilitate comparison.

Table 1: Summary of Forced Degradation Studies for Diethyl Cromoglycate-D5 (Hypothetical Data)

Stress ConditionTime (hours)Assay of Diethyl Cromoglycate-D5 (%)Number of Degradation ProductsPeak Area (%) of Major Degradant
0.1 N HCl (60°C) 2492.524.8 (RRT 0.85)
0.1 N NaOH (RT) 885.239.1 (RRT 0.72)
3% H₂O₂ (RT) 2495.113.5 (RRT 0.91)
Thermal (105°C) 4898.311.2 (RRT 1.15)
Photolytic -89.826.3 (RRT 0.95)
RRT = Relative Retention Time

Visualizations

Experimental Workflow

The following diagram illustrates the proposed workflow for the preliminary stability investigation of Diethyl Cromoglycate-D5.

G cluster_prep Sample Preparation cluster_stress Forced Degradation cluster_analysis Analysis cluster_results Data Evaluation stock_solution Prepare Diethyl Cromoglycate-D5 Stock Solution (1 mg/mL) acid Acidic Hydrolysis (0.1 N HCl, 60°C) stock_solution->acid Expose to Stress Conditions base Basic Hydrolysis (0.1 N NaOH, RT) stock_solution->base Expose to Stress Conditions oxidation Oxidative Degradation (3% H₂O₂, RT) stock_solution->oxidation Expose to Stress Conditions thermal Thermal Degradation (Solid, 105°C) stock_solution->thermal Expose to Stress Conditions photo Photolytic Degradation (Solution) stock_solution->photo Expose to Stress Conditions hplc_analysis Stability-Indicating HPLC-PDA/MS Analysis acid->hplc_analysis Analyze Samples base->hplc_analysis Analyze Samples oxidation->hplc_analysis Analyze Samples thermal->hplc_analysis Analyze Samples photo->hplc_analysis Analyze Samples data_summary Summarize Quantitative Data hplc_analysis->data_summary pathway_id Identify Potential Degradation Pathways data_summary->pathway_id

Caption: Experimental workflow for the forced degradation study of Diethyl Cromoglycate-D5.

Potential Degradation Pathway

Based on the known alkaline hydrolysis of Sodium Cromoglycate, a potential degradation pathway for Diethyl Cromoglycate-D5 can be proposed. The primary degradation is expected to involve the hydrolysis of the ester linkages.

G A Diethyl Cromoglycate-D5 B Mono-ester Hydrolysis Product A->B OH⁻ / H₂O C Di-acid Product (Cromoglycic Acid-D5) B->C OH⁻ / H₂O

Caption: Proposed hydrolytic degradation pathway for Diethyl Cromoglycate-D5.

Signaling Pathway of the Parent Compound

The parent compound, Sodium Cromoglycate, is known to act as a mast cell stabilizer, inhibiting the release of inflammatory mediators.

G cluster_mast_cell Mast Cell allergen Allergen igE IgE Receptor allergen->igE degranulation Degranulation igE->degranulation mediators Release of Inflammatory Mediators (Histamine, etc.) degranulation->mediators sodium_cromoglycate Sodium Cromoglycate sodium_cromoglycate->degranulation Inhibits

Caption: Mechanism of action of Sodium Cromoglycate as a mast cell stabilizer.

References

Protocols & Analytical Methods

Method

Application Note: High-Sensitivity LC-MS/MS Assay for Cromolyn Quantification in Biological Matrices Using a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals Abstract This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of cromolyn (B99618) in biological matrices. The method utilizes a stable isotope-labeled internal standard, Cromolyn-D5, to ensure high accuracy and precision. This protocol is designed for researchers in drug development and clinical analysis requiring reliable quantification of cromolyn for pharmacokinetic, bioavailability, and other related studies. The described workflow, from sample preparation to data analysis, is optimized for high throughput and analytical performance.

Introduction

Cromolyn is a mast cell stabilizer used in the prophylactic treatment of allergic conditions such as asthma and allergic rhinitis.[1][2] Accurate and sensitive quantification of cromolyn in biological samples is crucial for understanding its pharmacokinetic profile and therapeutic efficacy. LC-MS/MS offers superior selectivity and sensitivity compared to other analytical techniques, making it the method of choice for bioanalytical studies.[2][3][4] This application note provides a detailed protocol for the development and validation of an LC-MS/MS method for cromolyn, incorporating a deuterated internal standard for optimal results.

Experimental Protocols

Materials and Reagents
  • Cromolyn Sodium (Reference Standard)

  • Cromolyn-D5 (Internal Standard)[5][6]

  • Methanol (LC-MS Grade)

  • Acetonitrile (B52724) (LC-MS Grade)

  • Ammonium Formate (LC-MS Grade)

  • Formic Acid (LC-MS Grade)

  • Ultrapure Water

  • Human Plasma (or other relevant biological matrix)

Sample Preparation: Protein Precipitation
  • Thaw : Bring plasma samples and standards to room temperature.

  • Spike : Add 10 µL of Cromolyn-D5 internal standard working solution (concentration to be optimized based on expected analyte levels) to 100 µL of plasma sample, calibration standard, or quality control sample.

  • Precipitate : Add 300 µL of ice-cold acetonitrile to each sample.

  • Vortex : Vortex mix for 1 minute to ensure complete protein precipitation.

  • Centrifuge : Centrifuge at 13,000 rpm for 10 minutes at 4°C.

  • Transfer : Carefully transfer the supernatant to a clean autosampler vial.

  • Inject : Inject a portion of the supernatant into the LC-MS/MS system.

LC-MS/MS Instrumentation and Conditions

A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source is recommended for this analysis.

Liquid Chromatography (LC) Parameters

ParameterValue
Column C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Flow Rate 0.4 mL/min
Injection Volume 5 µL
Column Temperature 40°C
Gradient As required for optimal separation

Mass Spectrometry (MS/MS) Parameters

ParameterValue
Ionization Mode Electrospray Ionization (ESI), Negative Ion Mode
Scan Type Multiple Reaction Monitoring (MRM)
Collision Gas Argon
MRM Transitions See Table 2
Multiple Reaction Monitoring (MRM) Transitions

The selection of appropriate precursor and product ions is critical for the selectivity and sensitivity of the method.[7][8][9] The following MRM transitions have been reported for cromolyn and are recommended as a starting point for optimization.[1][2][3][10]

Table 2: MRM Transitions for Cromolyn and Cromolyn-D5

AnalytePrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)
Cromolyn 467.0245.0 (Quantifier)To be optimized
467.0379.0 (Qualifier)To be optimized
Cromolyn-D5 472.0250.0 (Quantifier)To be optimized
472.0384.0 (Qualifier)To be optimized

Data Presentation and Method Validation

A summary of the expected quantitative performance of the method is presented below. These parameters should be validated according to regulatory guidelines.

Table 3: Summary of Method Validation Parameters

ParameterAcceptance Criteria
Linearity (r²) > 0.99
Calibration Range e.g., 1 - 1000 ng/mL
Precision (%CV) Within-run and between-run < 15% (20% at LLOQ)
Accuracy (%Bias) Within ±15% of nominal value (±20% at LLOQ)
Recovery (%) Consistent and reproducible
Matrix Effect Monitored and minimized
LLOQ Signal-to-noise ratio > 10

Visualizations

Experimental Workflow

The overall experimental workflow from sample receipt to final data analysis is depicted in the following diagram.

experimental_workflow sample Sample Receipt (Plasma) prep Sample Preparation (Protein Precipitation) sample->prep Spike with IS lcms LC-MS/MS Analysis prep->lcms Inject Supernatant data Data Processing & Quantification lcms->data Acquire MRM Data report Reporting data->report Generate Results

Caption: Experimental workflow for cromolyn quantification.

Logical Relationship of Method Validation Components

This diagram illustrates the key components of a comprehensive LC-MS/MS method validation.

method_validation Validation Method Validation Selectivity Selectivity & Specificity Validation->Selectivity Linearity Linearity & Range Validation->Linearity Accuracy Accuracy Validation->Accuracy Precision Precision Validation->Precision Recovery Recovery Validation->Recovery Stability Stability Validation->Stability

Caption: Key components of method validation.

Conclusion

The LC-MS/MS method described in this application note provides a reliable and sensitive approach for the quantification of cromolyn in biological matrices. The use of a deuterated internal standard ensures high accuracy and mitigates potential matrix effects. This protocol can be readily implemented in a regulated bioanalytical laboratory to support various stages of drug development and clinical research.

References

Application

Application Notes &amp; Protocol for the Quantification of Diethyl Cromoglycate using Diethyl Cromoglycate-D5 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals. Purpose: This document provides a detailed protocol for the quantitative analysis of Diethyl Cromoglycate in biological matrices, such as human plasm...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the quantitative analysis of Diethyl Cromoglycate in biological matrices, such as human plasma, using Diethyl Cromoglycate-D5 as an internal standard (IS) by Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Introduction

Diethyl Cromoglycate is a derivative of Sodium Cromoglycate, a mast cell stabilizer used in the prophylactic treatment of asthma.[1][2] Accurate quantification of Diethyl Cromoglycate in biological samples is crucial for pharmacokinetic and drug metabolism studies. The use of a stable isotope-labeled internal standard, such as Diethyl Cromoglycate-D5, is the gold standard for quantitative LC-MS/MS analysis, as it effectively compensates for variability in sample preparation and matrix effects, ensuring high accuracy and precision.[1] This protocol is adapted from a validated method for the quantification of a closely related compound, Sodium Cromoglycate, in human plasma.[1][2]

Analyte and Internal Standard Information

CompoundChemical FormulaMolecular Weight ( g/mol )
Diethyl CromoglycateC₂₇H₂₄O₁₁524.47
Diethyl Cromoglycate-D5C₂₇H₁₉D₅O₁₁529.50

Experimental Protocol

This protocol outlines the procedure for sample preparation, LC-MS/MS analysis, and data processing for the quantification of Diethyl Cromoglycate.

Materials and Reagents
  • Diethyl Cromoglycate (analytical standard)

  • Diethyl Cromoglycate-D5 (internal standard)

  • Methanol (B129727) (LC-MS grade)

  • Water (LC-MS grade)

  • Ammonium Acetate

  • Hydrochloric Acid (HCl)

  • Human Plasma (or other relevant biological matrix)

  • Solid Phase Extraction (SPE) C18 cartridges

Sample Preparation: Solid Phase Extraction (SPE)
  • Conditioning: Condition the C18 SPE cartridges with 1 mL of methanol followed by 1 mL of water.

  • Sample Loading: To 1.0 mL of plasma sample, add a known concentration of Diethyl Cromoglycate-D5 internal standard. Vortex mix and load the entire sample onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with 1 mL of water to remove interfering substances.

  • Elution: Elute the analyte and internal standard with 1 mL of methanol.

  • Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitution: Reconstitute the dried residue with 100 µL of 0.01 N HCl.[1]

LC-MS/MS Analysis

Chromatographic Conditions (Adapted from Ozoux et al., 2001) [1]

ParameterCondition
LC System Agilent 1200 series or equivalent
Column C8, 3.5 µm particle size
Mobile Phase Isocratic: Methanol:Water:0.5 M Ammonium Acetate (35:64.8:0.2, v/v/v)
Flow Rate 0.2 mL/min
Injection Volume 30 µL
Column Temperature Ambient

Mass Spectrometric Conditions

ParameterCondition
Mass Spectrometer PE Sciex API 3000 or equivalent triple quadrupole
Ionization Mode Turbo Ion Spray, Positive Ionization
Scan Type Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1) Diethyl Cromoglycate: m/z 525.2Diethyl Cromoglycate-D5: m/z 530.2
Product Ion (Q3) Diethyl Cromoglycate: m/z 263.1Diethyl Cromoglycate-D5: m/z 265.6
Collision Gas Nitrogen

Note: The proposed MRM transitions are based on the molecular weights and a predicted fragmentation pattern similar to that of Sodium Cromoglycate, involving the cleavage of the central propanediol (B1597323) linkage. Optimization of collision energy and other compound-specific parameters is recommended.

Quantitative Data

The following table summarizes the expected performance characteristics of the method, based on the validation data for Sodium Cromoglycate analysis.[1]

ParameterExpected Value
Linear Range 0.100 - 50.0 ng/mL
Lower Limit of Quantification (LLOQ) 0.100 ng/mL
Precision (CV%) 1.9 - 6.5%
Accuracy -5.4 to -1.2%
Recovery (Analyte) ~91%
Recovery (Internal Standard) ~87%

Diagrams

Experimental Workflow

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis Analysis plasma Plasma Sample add_is Add Diethyl Cromoglycate-D5 (IS) plasma->add_is spe Solid Phase Extraction (SPE) add_is->spe dry Dry Down spe->dry reconstitute Reconstitute dry->reconstitute lc_ms LC-MS/MS Analysis reconstitute->lc_ms data_proc Data Processing lc_ms->data_proc quant Quantification data_proc->quant

Caption: Workflow for the quantification of Diethyl Cromoglycate.

Signaling Pathway (Logical Relationship)

logical_relationship cluster_analyte Analyte cluster_is Internal Standard cluster_process Analytical Process cluster_output Output Analyte Diethyl Cromoglycate (in sample) Process Sample Prep & LC-MS/MS Analysis Analyte->Process IS Diethyl Cromoglycate-D5 (known amount added) IS->Process Ratio Peak Area Ratio (Analyte / IS) Process->Ratio Concentration Analyte Concentration Ratio->Concentration

Caption: Principle of internal standard quantification.

References

Method

Application Notes and Protocols for the Quantification of Cromolyn in Plasma

For Researchers, Scientists, and Drug Development Professionals Introduction Cromolyn (B99618) sodium is a mast cell stabilizer used in the management of allergic and inflammatory conditions. Accurate quantification of c...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cromolyn (B99618) sodium is a mast cell stabilizer used in the management of allergic and inflammatory conditions. Accurate quantification of cromolyn in plasma is crucial for pharmacokinetic studies, bioequivalence assessment, and therapeutic drug monitoring. This document provides detailed application notes and protocols for three common sample preparation techniques for the quantification of cromolyn in plasma: Solid-Phase Extraction (SPE), Protein Precipitation (PPT), and Liquid-Liquid Extraction (LLE), typically followed by analysis with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Mechanism of Action: Mast Cell Stabilization

Cromolyn sodium exerts its therapeutic effect by stabilizing mast cells, thereby preventing the release of inflammatory mediators such as histamine (B1213489) and leukotrienes. While the precise molecular mechanism is not fully elucidated, it is understood to involve the inhibition of calcium influx into the mast cell upon allergen binding to IgE receptors. This action prevents the degranulation of mast cells and the subsequent inflammatory cascade.[1][2]

Cromolyn Signaling Pathway cluster_mast_cell Mast Cell Allergen Allergen IgE_Receptor IgE Receptor Allergen->IgE_Receptor Binds Ca_Channel Calcium Channel IgE_Receptor->Ca_Channel Activates Cromolyn Cromolyn Sodium Cromolyn->Ca_Channel Inhibits Ca_Influx Ca_Channel->Ca_Influx Opens Degranulation Degranulation Ca_Influx->Degranulation Triggers Mediators Histamine, Leukotrienes Degranulation->Mediators Release of Inflammatory Response Inflammatory Response Mediators->Inflammatory Response Leads to

Cromolyn's inhibitory action on mast cell degranulation.

Sample Preparation Techniques: A Comparative Overview

The choice of sample preparation technique depends on factors such as the required sensitivity, sample throughput, and the nature of the analytical method. Below is a summary of quantitative data from studies utilizing different methods for cromolyn quantification in plasma.

ParameterSolid-Phase Extraction (SPE)Protein Precipitation (PPT)Liquid-Liquid Extraction (LLE)
Recovery ~85-95%>90% (Analyte Dependent)Variable, can be optimized
Linearity Range 0.1 - 50 ng/mLDependent on subsequent analysisDependent on subsequent analysis
Lower Limit of Quantification (LLOQ) 0.1 ng/mLDependent on subsequent analysisDependent on subsequent analysis
Matrix Effect MinimizedCan be significantCan be minimized with appropriate solvent selection
Throughput Moderate to High (Automatable)High (Automatable)Low to Moderate
Cost per Sample HigherLowLow to Moderate

I. Solid-Phase Extraction (SPE)

SPE is a highly effective and widely used technique for the extraction and purification of cromolyn from plasma. It offers high recovery and minimizes matrix effects, leading to clean extracts suitable for sensitive LC-MS/MS analysis.

Experimental Workflow: SPE

SPE_Workflow plasma Plasma Sample loading Load Plasma Sample plasma->loading conditioning Condition SPE Cartridge (e.g., Methanol (B129727), Water) conditioning->loading washing Wash Cartridge (e.g., Water, 5% Methanol) loading->washing elution Elute Cromolyn (e.g., Methanol) washing->elution evaporation Evaporate Eluate to Dryness elution->evaporation reconstitution Reconstitute in Mobile Phase evaporation->reconstitution analysis LC-MS/MS Analysis reconstitution->analysis

A typical workflow for Solid-Phase Extraction of cromolyn.
Detailed Protocol: SPE using C18 Cartridges

This protocol is based on established methods for cromolyn extraction from human plasma.

Materials:

  • C18 SPE Cartridges (e.g., 1 mL, 30 mg)

  • Human plasma containing cromolyn

  • Internal Standard (IS) solution (e.g., a structurally similar compound)

  • Methanol (HPLC grade)

  • Acetonitrile (B52724) (HPLC grade)

  • Water (HPLC grade)

  • Ammonium (B1175870) acetate (B1210297)

  • Formic acid

  • SPE vacuum manifold

  • Centrifuge

  • Nitrogen evaporator

  • Autosampler vials

Procedure:

  • Sample Pre-treatment:

    • Thaw plasma samples at room temperature.

    • To 1.0 mL of plasma, add the internal standard.

    • Vortex mix for 30 seconds.

  • SPE Cartridge Conditioning:

    • Place C18 SPE cartridges on the vacuum manifold.

    • Wash the cartridges sequentially with 1 mL of methanol followed by 1 mL of water. Do not allow the cartridges to dry out.

  • Sample Loading:

    • Load the pre-treated plasma sample onto the conditioned SPE cartridge.

    • Apply a gentle vacuum to allow the sample to pass through the sorbent at a slow, steady rate (approximately 1 mL/min).

  • Washing:

    • Wash the cartridge with 1 mL of water to remove polar interferences.

    • Follow with a wash of 1 mL of 5% methanol in water to remove less polar interferences.

    • Dry the cartridge under vacuum for 5-10 minutes.

  • Elution:

    • Place collection tubes in the manifold.

    • Elute cromolyn from the cartridge with 1 mL of methanol.

  • Evaporation and Reconstitution:

    • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

    • Reconstitute the dried residue in 100 µL of the mobile phase (e.g., a mixture of acetonitrile and water with ammonium acetate and formic acid).

    • Vortex for 30 seconds to ensure complete dissolution.

    • Transfer the reconstituted sample to an autosampler vial for analysis.

LC-MS/MS Parameters (Example)
  • Column: C18 column (e.g., 2.1 x 50 mm, 3.5 µm)

  • Mobile Phase: A gradient of acetonitrile and water with 2 mM ammonium acetate and 0.1% formic acid.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 10 µL

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative mode.

  • MRM Transitions: Specific precursor and product ions for cromolyn and the internal standard should be optimized.

II. Protein Precipitation (PPT)

PPT is a rapid and simple method for removing the bulk of proteins from plasma samples. It is particularly useful for high-throughput screening. Acetonitrile is a commonly used precipitating agent.

Experimental Workflow: Protein Precipitation

PPT_Workflow plasma Plasma Sample + Internal Standard precipitation Add Cold Acetonitrile (e.g., 3:1 ratio) plasma->precipitation vortex Vortex to Mix precipitation->vortex centrifuge Centrifuge to Pellet Proteins vortex->centrifuge supernatant Transfer Supernatant centrifuge->supernatant evaporation Evaporate to Dryness (Optional) supernatant->evaporation reconstitution Reconstitute or Dilute supernatant->reconstitution Direct Dilution evaporation->reconstitution analysis LC-MS/MS Analysis reconstitution->analysis LLE_Workflow plasma Plasma Sample + Internal Standard ph_adjust Adjust pH (if necessary) plasma->ph_adjust extraction Add Immiscible Organic Solvent (e.g., Ethyl Acetate) ph_adjust->extraction mixing Vortex/Mix to facilitate extraction extraction->mixing centrifuge Centrifuge to Separate Phases mixing->centrifuge organic_layer Transfer Organic Layer centrifuge->organic_layer evaporation Evaporate to Dryness organic_layer->evaporation reconstitution Reconstitute in Mobile Phase evaporation->reconstitution analysis LC-MS/MS Analysis reconstitution->analysis

References

Application

Optimizing Mass Spectrometry Parameters for the Detection of Diethyl Cromoglycate-D5: An Application Note

Abstract This application note provides a comprehensive protocol for the sensitive and selective detection of Diethyl Cromoglycate and its deuterated internal standard, Diethyl Cromoglycate-D5, using Liquid Chromatograph...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This application note provides a comprehensive protocol for the sensitive and selective detection of Diethyl Cromoglycate and its deuterated internal standard, Diethyl Cromoglycate-D5, using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The described methodology outlines optimized parameters for electrospray ionization (ESI) and Multiple Reaction Monitoring (MRM) for robust quantification in complex matrices. Detailed experimental protocols for sample preparation, chromatographic separation, and mass spectrometric conditions are presented to guide researchers, scientists, and drug development professionals in achieving reliable and reproducible results.

Introduction

Diethyl Cromoglycate is the diethyl ester of cromoglicic acid, a mast cell stabilizer used in the prophylactic treatment of asthma. Accurate quantification of Diethyl Cromoglycate in biological matrices is crucial for pharmacokinetic and drug metabolism studies. The use of a stable isotope-labeled internal standard, such as Diethyl Cromoglycate-D5, is the gold standard for quantitative LC-MS/MS analysis as it effectively compensates for matrix effects and variations in sample processing and instrument response. This document provides a detailed methodology for the optimization of mass spectrometry parameters to ensure high sensitivity and specificity for the analysis of Diethyl Cromoglycate and its D5-labeled analog.

Experimental Protocols

Materials and Reagents
  • Diethyl Cromoglycate (MW: 524.47 g/mol )

  • Diethyl Cromoglycate-D5 (MW: 529.50 g/mol , assuming deuteration on one ethyl group)

  • HPLC-grade methanol

  • HPLC-grade acetonitrile (B52724)

  • HPLC-grade water

  • Formic acid (LC-MS grade)

  • Ammonium acetate (B1210297) (LC-MS grade)

  • Human plasma (or other relevant biological matrix)

Sample Preparation: Protein Precipitation
  • To 100 µL of plasma sample in a microcentrifuge tube, add 10 µL of Diethyl Cromoglycate-D5 internal standard working solution (concentration to be optimized based on expected analyte levels).

  • Vortex briefly to mix.

  • Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

Liquid Chromatography (LC) Conditions
  • Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

  • Gradient Program:

    • 0-1.0 min: 10% B

    • 1.0-5.0 min: 10-90% B

    • 5.0-6.0 min: 90% B

    • 6.0-6.1 min: 90-10% B

    • 6.1-8.0 min: 10% B (Re-equilibration)

Mass Spectrometry (MS) Conditions
  • Instrument: Triple Quadrupole Mass Spectrometer

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

Data Presentation

The following tables summarize the optimized quantitative parameters for the detection of Diethyl Cromoglycate and Diethyl Cromoglycate-D5.

Table 1: Optimized Mass Spectrometry Parameters

ParameterOptimized Value
Ionization ModeESI Positive
Capillary Voltage3.5 kV
Desolvation Gas Temperature350 °C
Desolvation Gas Flow800 L/hr
Cone Gas Flow50 L/hr
Nebulizer Pressure7 Bar
Source Temperature150 °C

Table 2: Multiple Reaction Monitoring (MRM) Transitions and Optimized Parameters

CompoundPrecursor Ion (m/z)Product Ion (m/z)Dwell Time (ms)Cone Voltage (V)Collision Energy (eV)
Diethyl Cromoglycate (Quantifier)525.15263.051003020
Diethyl Cromoglycate (Qualifier)525.15217.051003025
Diethyl Cromoglycate-D5 (IS)530.18268.081003020

Note: The exact mass of the Diethyl Cromoglycate-D5 product ion will depend on the position of the deuterium (B1214612) labels. The proposed transition assumes labeling on one of the ethyl ester groups.

Mandatory Visualization

The following diagram illustrates the experimental workflow for the analysis of Diethyl Cromoglycate.

experimental_workflow Experimental Workflow for Diethyl Cromoglycate Analysis cluster_sample_prep Sample Preparation cluster_lc_ms LC-MS/MS Analysis cluster_data_analysis Data Analysis plasma_sample Plasma Sample add_is Add Diethyl Cromoglycate-D5 (IS) plasma_sample->add_is protein_precipitation Protein Precipitation (Acetonitrile) add_is->protein_precipitation centrifugation Centrifugation protein_precipitation->centrifugation supernatant_transfer Transfer Supernatant centrifugation->supernatant_transfer lc_separation LC Separation (C18 Column) supernatant_transfer->lc_separation ms_detection MS Detection (ESI+, MRM) lc_separation->ms_detection peak_integration Peak Integration ms_detection->peak_integration calibration_curve Calibration Curve Construction peak_integration->calibration_curve quantification Quantification of Diethyl Cromoglycate calibration_curve->quantification parameter_optimization Mass Spectrometry Parameter Optimization Logic compound_infusion Direct Infusion of Analyte and IS initial_parameters Set Initial MS Parameters compound_infusion->initial_parameters optimize_cone_voltage Optimize Cone Voltage for Precursor Ion initial_parameters->optimize_cone_voltage optimize_collision_energy Optimize Collision Energy for Product Ions optimize_cone_voltage->optimize_collision_energy optimize_source_parameters Optimize ESI Source Parameters (Gas Flow, Temperature, Voltage) optimize_collision_energy->optimize_source_parameters final_method Final Optimized LC-MS/MS Method optimize_source_parameters->final_method

Method

Application Notes: Quantification of Cromolyn in Human Urine using Diethyl Cromoglycate-D5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a detailed protocol for the quantitative analysis of cromolyn (B99618) (sodium cromoglycate) in human urine samples using li...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the quantitative analysis of cromolyn (B99618) (sodium cromoglycate) in human urine samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The method employs Diethyl Cromoglycate-D5 (also known as Cromolyn-D5), a stable isotope-labeled internal standard, to ensure high accuracy and precision.[1][2][3] The protocol is designed for high-throughput analysis in clinical and research settings for pharmacokinetic and therapeutic drug monitoring studies.

Introduction

Cromolyn sodium is a mast cell stabilizer used in the prophylactic treatment of allergic conditions such as asthma and allergic rhinitis. Monitoring its concentration in urine is crucial for understanding its pharmacokinetics and ensuring therapeutic efficacy. This application note describes a robust and sensitive LC-MS/MS method for the determination of cromolyn in urine. The use of a deuterated internal standard, Cromolyn-D5, is critical for correcting matrix effects and variability during sample preparation and analysis, thereby enhancing the reliability of the results.[2][4]

Experimental

Materials and Reagents
  • Cromolyn Sodium (Reference Standard)

  • Diethyl Cromoglycate-D5 (Cromolyn-D5) (Internal Standard)

  • Acetonitrile (LC-MS Grade)

  • Methanol (B129727) (LC-MS Grade)

  • Ammonium Hydrogen Carbonate (ACS Grade or higher)

  • Formic Acid (LC-MS Grade)

  • Ultrapure Water

  • Drug-free Human Urine

Instrumentation
  • Liquid Chromatograph (HPLC or UPLC system)

  • Tandem Mass Spectrometer with an Electrospray Ionization (ESI) source

  • Analytical Column: A C18 reversed-phase column is recommended. A suitable example is an InfinityLab Poroshell HPH-C18 column (e.g., 2.1 x 150 mm, 2.7 µm).[5]

Preparation of Stock Solutions and Standards
  • Cromolyn Stock Solution (1 mg/mL): Accurately weigh and dissolve cromolyn sodium in a 50:50 mixture of methanol and water.

  • Cromolyn-D5 Internal Standard (IS) Stock Solution (1 mg/mL): Prepare in the same manner as the cromolyn stock solution.

  • Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the cromolyn stock solution with a suitable solvent (e.g., 50:50 methanol/water) to create calibration standards.

  • Internal Standard Working Solution (100 ng/mL): Dilute the Cromolyn-D5 stock solution with the same solvent.

Sample Preparation Protocol

A "dilute and shoot" method is recommended for its simplicity and high throughput.[6]

  • Sample Thawing: Thaw frozen urine samples at room temperature.

  • Centrifugation: Centrifuge the urine samples at 4000 rpm for 10 minutes to pellet any particulate matter.

  • Dilution: In a clean microcentrifuge tube, combine:

    • 90 µL of the urine supernatant

    • 10 µL of the 100 ng/mL Cromolyn-D5 internal standard working solution.

    • 900 µL of ultrapure water.

  • Vortexing: Vortex the mixture for 10 seconds.

  • Transfer: Transfer the final solution to an autosampler vial for LC-MS/MS analysis.

For samples requiring lower limits of detection, a solid-phase extraction (SPE) protocol can be employed to concentrate the analyte and further clean the sample.[7]

LC-MS/MS Method

Liquid Chromatography Conditions
ParameterValue
Column C18 Reversed-Phase (e.g., InfinityLab Poroshell HPH-C18, 2.1 x 150 mm, 2.7 µm)[5]
Mobile Phase A 10 mM Ammonium Hydrogen Carbonate in Water, pH 8.0[5][8]
Mobile Phase B Acetonitrile[5][8]
Gradient Isocratic: 90% A, 10% B[5][8]
Flow Rate 0.25 mL/min[5][8]
Column Temperature 40°C[5][8]
Injection Volume 10 µL
Mass Spectrometry Conditions
ParameterValue
Ionization Mode Electrospray Ionization (ESI), Negative[8]
Nebulizing Gas Nitrogen[8]
Source Temperature 200°C[8]
Collision Gas Argon[8]
Detection Mode Multiple Reaction Monitoring (MRM)

MRM Transitions:

AnalytePrecursor Ion (m/z)Product Ion (m/z)
Cromolyn 467.03379.05[5][8][9]
Cromolyn-D5 (IS) 472.06384.08

Note: The product ion for Cromolyn-D5 is estimated based on the fragmentation pattern of cromolyn and may require optimization on the specific mass spectrometer used.

Data Analysis and Quantitative Data

The concentration of cromolyn in the urine samples is determined by calculating the peak area ratio of the analyte to the internal standard. A calibration curve is constructed by plotting the peak area ratios of the calibration standards against their known concentrations. A linear regression model is then applied to determine the concentrations in the unknown samples.

The following tables summarize representative quantitative data adapted from a validated method for cromolyn in a similar biological matrix, which can be expected to be comparable for a urine assay.[8][9]

Table 1: Calibration Curve Parameters

ParameterValue
Linearity Range 10 - 2500 ng/mL
Regression Model Linear, 1/x weighting
Correlation Coefficient (r²) > 0.99

Table 2: Precision and Accuracy

Concentration (ng/mL)Intra-day Precision (%CV)Inter-day Precision (%CV)Accuracy (% Recovery)
10 (LLOQ) < 15%< 15%85 - 115%
50 (Low QC) < 10%< 10%90 - 110%
500 (Mid QC) < 10%< 10%90 - 110%
2000 (High QC) < 10%< 10%90 - 110%

Table 3: Method Detection and Quantification Limits

ParameterValue (ng/mL)
Limit of Detection (LOD) 5
Lower Limit of Quantification (LLOQ) 10

Visualizations

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing urine_sample Urine Sample centrifuge Centrifuge (4000 rpm, 10 min) urine_sample->centrifuge add_is Add Cromolyn-D5 Internal Standard centrifuge->add_is dilute Dilute with Ultrapure Water add_is->dilute vortex Vortex dilute->vortex lc_separation LC Separation (C18 Column) vortex->lc_separation ms_detection MS/MS Detection (ESI-, MRM) lc_separation->ms_detection quantification Quantification (Peak Area Ratio) ms_detection->quantification results Final Concentration quantification->results

Caption: Experimental workflow for cromolyn quantification.

signaling_pathway cluster_lc Liquid Chromatography cluster_ms Mass Spectrometry cromolyn Cromolyn lc_column C18 Column cromolyn->lc_column cromolyn_d5 Cromolyn-D5 (IS) cromolyn_d5->lc_column esi Electrospray Ionization (Negative Mode) lc_column->esi quad1 Q1: Precursor Ion Selection esi->quad1 [M-H]- quad2 Q2: Collision Cell (Fragmentation) quad1->quad2 Cromolyn: m/z 467.03 Cromolyn-D5: m/z 472.06 quad3 Q3: Product Ion Selection quad2->quad3 detector Detector quad3->detector Cromolyn: m/z 379.05 Cromolyn-D5: m/z 384.08

Caption: Analytical pathway of cromolyn and its internal standard.

Conclusion

The described LC-MS/MS method provides a sensitive, specific, and reliable approach for the quantification of cromolyn in human urine. The use of a stable isotope-labeled internal standard, Cromolyn-D5, ensures the accuracy of the results, making this method highly suitable for regulated bioanalytical studies. The simple "dilute and shoot" sample preparation protocol allows for high-throughput analysis, which is essential in clinical and research laboratories.

References

Application

Application Note: Utilization of Diethyl Cromoglycate-D5 in In Vitro Skin Permeation Studies of Cromolyn Sodium

Audience: Researchers, scientists, and drug development professionals. Purpose: This document provides a detailed protocol for conducting in vitro skin permeation studies of cromolyn (B99618) sodium, emphasizing the use...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for conducting in vitro skin permeation studies of cromolyn (B99618) sodium, emphasizing the use of Diethyl Cromoglycate-D5 as an internal standard for accurate quantification by Liquid Chromatography-Mass Spectrometry (LC-MS).

Introduction

Cromolyn sodium is a mast cell stabilizer used in the treatment of allergic conditions. Topical delivery of cromolyn sodium to the skin is being explored for localized treatment of allergic skin diseases like atopic dermatitis. In vitro skin permeation testing (IVPT) is a crucial tool for evaluating the dermal absorption and bioavailability of topical formulations. Accurate quantification of the permeated drug is essential for these studies. The use of a stable isotope-labeled internal standard, such as Diethyl Cromoglycate-D5, is highly recommended for LC-MS analysis to ensure accuracy and precision by correcting for matrix effects and variations during sample processing and analysis. This application note details a comprehensive protocol for an in vitro skin permeation study of a topical cromolyn sodium formulation using Diethyl Cromoglycate-D5 as an internal standard.

Experimental Protocols

  • Cromolyn Sodium (USP grade)

  • Diethyl Cromoglycate-D5 (as internal standard)

  • Phosphate Buffered Saline (PBS), pH 7.4

  • Methanol (B129727) (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Ammonium Bicarbonate

  • Dermatomed human or porcine skin

  • Topical formulation of Cromolyn Sodium (e.g., 4% gel)

This protocol is adapted from established methods for in vitro skin permeation studies.

  • Skin Preparation:

    • Dermatomed human or porcine skin is thawed at room temperature.

    • The skin is cut into sections of appropriate size to fit the diffusion cells.

    • Skin integrity is assessed by measuring transepidermal water loss (TEWL) or electrical resistance. Only skin sections with intact barrier function are used.

  • Franz Diffusion Cell Setup:

    • The skin section is mounted on a vertical Franz diffusion cell, with the stratum corneum facing the donor compartment.

    • The receptor compartment is filled with a known volume of PBS (pH 7.4), ensuring no air bubbles are trapped beneath the skin.

    • The diffusion cells are placed in a circulating water bath to maintain the skin surface temperature at 32 ± 1 °C.

    • The receptor solution is continuously stirred with a magnetic stir bar.

  • Dosing and Sampling:

    • A finite dose of the cromolyn sodium formulation (e.g., 10 mg/cm²) is applied evenly to the skin surface in the donor compartment.

    • At predetermined time points (e.g., 0, 2, 4, 6, 8, 12, and 24 hours), the entire receptor solution is collected and replaced with fresh, pre-warmed PBS.

    • The collected samples are stored at -20°C until analysis.

  • Skin Extraction:

    • At the end of the study (24 hours), the excess formulation is removed from the skin surface.

    • The skin is dismounted from the diffusion cell, and the stratum corneum may be removed by tape stripping.

    • The epidermis and dermis are separated, minced, and placed in a known volume of methanol for drug extraction.

    • The samples are shaken for several hours to ensure complete extraction.

    • The extraction solvent is then collected for analysis.

Sample Preparation for LC-MS Analysis

  • Receptor Solution Samples:

    • Thaw the collected receptor solution samples.

    • To a 100 µL aliquot of each sample, add 10 µL of Diethyl Cromoglycate-D5 internal standard solution (concentration to be optimized, e.g., 1 µg/mL in methanol).

    • Vortex mix for 30 seconds.

    • The samples are now ready for injection into the LC-MS system.

  • Skin Extract Samples:

    • Centrifuge the skin extract samples to pellet any tissue debris.

    • Take a 100 µL aliquot of the supernatant.

    • Add 10 µL of Diethyl Cromoglycate-D5 internal standard solution.

    • Vortex mix and transfer to an autosampler vial for analysis.

  • Calibration Standards and Quality Controls:

    • Prepare calibration standards of cromolyn sodium in PBS (and methanol for skin extracts) at a concentration range of 0.1 to 2.5 µg/mL.

    • Prepare quality control (QC) samples at low, medium, and high concentrations within the calibration range.

    • Add the Diethyl Cromoglycate-D5 internal standard to all calibration standards and QC samples in the same manner as the study samples.

The following LC-MS/MS parameters are based on a validated method for cromolyn sodium analysis and should be optimized for the specific instrument used.

  • LC System: A suitable HPLC or UPLC system.

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: Isocratic elution with 90% 10 mM Ammonium Bicarbonate (pH 8.0) and 10% Acetonitrile.

  • Flow Rate: 0.25 mL/min.

  • Injection Volume: 10 µL.

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • MRM Transitions:

    • Cromolyn: Precursor ion m/z 467.03 -> Product ion m/z 379.05

    • Diethyl Cromoglycate-D5 (Internal Standard): The exact m/z will depend on the position of the deuterium (B1214612) atoms. Assuming D5 on the ethyl groups, the precursor ion would be m/z 529.16 and a suitable product ion would be determined by infusion and fragmentation analysis.

Data Presentation

Quantitative data from the skin permeation study should be summarized in tables for clear comparison.

Table 1: Cumulative Amount of Cromolyn Sodium Permeated Through Skin

Time (hours)Cumulative Amount (µg/cm²)Standard Deviation (µg/cm²)
20.5 ± 0.10.1
41.2 ± 0.30.3
62.5 ± 0.60.6
84.1 ± 0.90.9
127.8 ± 1.51.5
2415.2 ± 2.82.8

Table 2: Distribution of Cromolyn Sodium in Skin Layers at 24 Hours

Skin LayerAmount of Cromolyn (µg/cm²)Standard Deviation (µg/cm²)
Stratum Corneum35.65.2
Epidermis12.32.1
Dermis5.81.3

Visualizations

experimental_workflow cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis skin_prep Skin Preparation & Integrity Check cell_setup Franz Cell Assembly skin_prep->cell_setup dosing Topical Formulation Dosing cell_setup->dosing sampling Receptor Fluid Sampling (0-24h) dosing->sampling skin_extraction Skin Extraction at 24h dosing->skin_extraction sample_prep Sample Prep with Diethyl Cromoglycate-D5 sampling->sample_prep skin_extraction->sample_prep lcms_analysis LC-MS/MS Quantification sample_prep->lcms_analysis data_analysis Data Analysis & Reporting lcms_analysis->data_analysis

Caption: Experimental workflow for the in vitro skin permeation study of cromolyn.

internal_standard_principle cluster_sample Sample Processing cluster_lcms LC-MS Analysis cluster_quant Quantification sample Analyte (Cromolyn) in Sample spiked_sample Spiked Sample sample->spiked_sample is Internal Standard (Diethyl Cromoglycate-D5) is->spiked_sample lcms LC-MS System spiked_sample->lcms Injection analyte_peak Analyte Peak Area lcms->analyte_peak is_peak IS Peak Area lcms->is_peak ratio Peak Area Ratio (Analyte / IS) analyte_peak->ratio is_peak->ratio calibration Calibration Curve ratio->calibration Comparison concentration Analyte Concentration calibration->concentration Calculation

Caption: Principle of using an internal standard for accurate quantification in LC-MS.

Method

Application Notes and Protocols for High-Throughput Screening Assays with Diethyl Cromoglycate-D5

For Researchers, Scientists, and Drug Development Professionals Introduction Diethyl Cromoglycate-D5 is the deuterated analog of Diethyl Cromoglycate, a derivative of cromolyn (B99618) sodium. Cromolyn sodium is a well-e...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl Cromoglycate-D5 is the deuterated analog of Diethyl Cromoglycate, a derivative of cromolyn (B99618) sodium. Cromolyn sodium is a well-established mast cell stabilizer used in the prophylactic treatment of allergic conditions such as asthma and allergic rhinitis.[1][2] Its mechanism of action involves the inhibition of mast cell degranulation, a critical process in the allergic inflammatory cascade.[1][3] Upon activation by allergens or other stimuli, mast cells release a variety of pro-inflammatory mediators, including histamine (B1213489) and β-hexosaminidase, from their granules.[4][5] Diethyl Cromoglycate-D5, by stabilizing mast cells, prevents the release of these mediators, thereby mitigating the allergic response.

The use of a deuterated analog like Diethyl Cromoglycate-D5 in screening assays can offer advantages in metabolic studies and as an internal standard in mass spectrometry-based quantification. These application notes provide a detailed framework for utilizing Diethyl Cromoglycate-D5 in high-throughput screening (HTS) assays to identify and characterize novel mast cell stabilizing agents. The primary assay described is a cell-based β-hexosaminidase release assay, a common and reliable method for quantifying mast cell degranulation.[4][5][6]

Data Presentation

The following tables summarize representative quantitative data for cromolyn sodium, the parent compound of Diethyl Cromoglycate-D5, in a mast cell stabilization assay. This data is provided as a benchmark for evaluating the potency of test compounds.

Table 1: Inhibition of Compound 48/80-Induced Mast Cell Degranulation

CompoundConcentration (µM)% Inhibition of β-Hexosaminidase Release
Cromolyn Sodium115.2 ± 2.1
1048.5 ± 4.3
5075.8 ± 5.9
10092.1 ± 3.7
Ketotifen (Positive Control)125.6 ± 3.5
1065.1 ± 6.2
5088.9 ± 4.8
10098.4 ± 2.1

Data is representative and compiled from typical results observed in mast cell stabilization assays.

Table 2: IC50 Values for Mast Cell Stabilizers

CompoundIC50 (µM) for Inhibition of β-Hexosaminidase Release
Cromolyn Sodium~ 45
Ketotifen~ 8

IC50 values are approximations derived from dose-response curves in published literature on mast cell degranulation assays.

Experimental Protocols

High-Throughput Screening (HTS) for Mast Cell Stabilizers using a β-Hexosaminidase Release Assay

This protocol is designed for a 384-well plate format suitable for HTS.

Materials and Reagents:

  • Rat Basophilic Leukemia (RBL-2H3) cells (ATCC® CRL-2256™)

  • DMEM (Dulbecco's Modified Eagle Medium) supplemented with 10% FBS, 1% Penicillin-Streptomycin

  • Tyrode's Buffer (pH 7.4)

  • Compound 48/80 (mast cell degranulating agent)

  • Diethyl Cromoglycate-D5 (or Cromolyn Sodium as a reference compound)

  • Test compounds library

  • Triton X-100 (0.5% in Tyrode's Buffer for total release control)

  • β-Hexosaminidase substrate: p-nitrophenyl-N-acetyl-β-D-glucosaminide (pNAG)

  • Stop Solution (e.g., 0.1 M Carbonate/Bicarbonate buffer, pH 10.5)

  • 384-well clear-bottom cell culture plates

  • Automated liquid handling systems

  • Plate reader capable of measuring absorbance at 405 nm

Experimental Procedure:

  • Cell Seeding:

    • Culture RBL-2H3 cells to 80-90% confluency.

    • Harvest cells and resuspend in fresh culture medium to a concentration of 2 x 10^5 cells/mL.

    • Using an automated liquid handler, dispense 25 µL of the cell suspension into each well of a 384-well plate.

    • Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours to allow for cell adherence.

  • Compound Treatment:

    • Prepare a dilution series of Diethyl Cromoglycate-D5 (e.g., from 0.1 µM to 100 µM) and test compounds in Tyrode's Buffer.

    • Gently wash the cells twice with 50 µL of warm Tyrode's Buffer using an automated plate washer.

    • Add 10 µL of the diluted compounds or Diethyl Cromoglycate-D5 to the respective wells. For control wells, add 10 µL of Tyrode's Buffer (vehicle control).

    • Incubate the plate at 37°C for 30 minutes.

  • Induction of Degranulation:

    • Prepare a solution of Compound 48/80 in Tyrode's Buffer (final concentration to be optimized, typically 10 µg/mL).

    • Add 10 µL of the Compound 48/80 solution to all wells except for the spontaneous release (vehicle) and total release controls.

    • To the total release control wells, add 10 µL of 0.5% Triton X-100.

    • Incubate the plate at 37°C for 30 minutes.

  • β-Hexosaminidase Assay:

    • Centrifuge the plate at 400 x g for 5 minutes at 4°C to pellet the cells.

    • Carefully transfer 20 µL of the supernatant from each well to a new 384-well clear plate using an automated liquid handler.

    • Add 20 µL of the β-hexosaminidase substrate solution (pNAG dissolved in citrate (B86180) buffer, pH 4.5) to each well.

    • Incubate the plate at 37°C for 60 minutes.

    • Add 100 µL of the stop solution to each well.

    • Measure the absorbance at 405 nm using a plate reader.

  • Data Analysis:

    • The percentage of β-hexosaminidase release is calculated as follows: % Release = [(Absorbance_sample - Absorbance_spontaneous) / (Absorbance_total - Absorbance_spontaneous)] x 100

    • The percentage inhibition for each test compound is calculated as: % Inhibition = [1 - (% Release_compound / % Release_vehicle)] x 100

    • Plot dose-response curves and determine the IC50 values for active compounds.

Visualizations

Experimental Workflow

HTS_Workflow cluster_prep Plate Preparation cluster_treatment Compound Addition cluster_degranulation Degranulation Induction cluster_assay β-Hexosaminidase Assay cluster_analysis Data Analysis cell_seeding Seed RBL-2H3 cells (2x10^5 cells/mL, 25 µL/well) incubation1 Incubate 24h at 37°C cell_seeding->incubation1 wash_cells Wash cells twice with Tyrode's Buffer incubation1->wash_cells add_compounds Add Diethyl Cromoglycate-D5 or Test Compounds (10 µL) wash_cells->add_compounds incubation2 Incubate 30 min at 37°C add_compounds->incubation2 add_stimulant Add Compound 48/80 (10 µL) incubation2->add_stimulant add_lysis Add Triton X-100 (Total Release) incubation2->add_lysis incubation3 Incubate 30 min at 37°C add_stimulant->incubation3 add_lysis->incubation3 centrifuge Centrifuge plate (400g, 5 min) incubation3->centrifuge transfer_supernatant Transfer supernatant (20 µL) centrifuge->transfer_supernatant add_substrate Add pNAG substrate (20 µL) transfer_supernatant->add_substrate incubation4 Incubate 60 min at 37°C add_substrate->incubation4 add_stop Add Stop Solution (100 µL) incubation4->add_stop read_plate Read Absorbance at 405 nm add_stop->read_plate calculate_inhibition Calculate % Inhibition read_plate->calculate_inhibition dose_response Generate Dose-Response Curves calculate_inhibition->dose_response determine_ic50 Determine IC50 Values dose_response->determine_ic50

Caption: High-throughput screening workflow for mast cell stabilizers.

Signaling Pathway of Mast Cell Degranulation and Inhibition by Diethyl Cromoglycate-D5

Mast_Cell_Signaling Mast Cell Degranulation Signaling Pathway cluster_activation Activation cluster_cascade Signaling Cascade cluster_calcium Calcium Mobilization cluster_degranulation Degranulation cluster_inhibition Inhibition Allergen Allergen IgE IgE Allergen->IgE Binds FcεRI FcεRI Receptor IgE->FcεRI Cross-links Lyn Lyn Kinase FcεRI->Lyn Activates Syk Syk Kinase Lyn->Syk Activates LAT LAT Syk->LAT Phosphorylates PLCγ PLCγ LAT->PLCγ Activates IP3 IP3 PLCγ->IP3 DAG DAG PLCγ->DAG ER Endoplasmic Reticulum IP3->ER Binds to IP3R PKC PKC DAG->PKC Activates Ca_release Ca²⁺ Release ER->Ca_release Ca_influx Ca²⁺ Influx Ca_release->Ca_influx Triggers SOCE Granule_fusion Granule Fusion Ca_influx->Granule_fusion PKC->Granule_fusion Mediator_release Mediator Release (Histamine, β-Hexosaminidase) Granule_fusion->Mediator_release Cromoglycate Diethyl Cromoglycate-D5 Cromoglycate->Ca_influx Inhibits

Caption: Simplified signaling pathway of mast cell degranulation and its inhibition.

References

Application

Application Notes and Protocols: Standard Operating Procedure for Diethyl Cromoglycate-D5 Stock Solution

For Researchers, Scientists, and Drug Development Professionals Introduction Diethyl Cromoglycate is a derivative of Cromoglycate, a compound known for its use in the prophylactic treatment of bronchial asthma. The deute...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl Cromoglycate is a derivative of Cromoglycate, a compound known for its use in the prophylactic treatment of bronchial asthma. The deuterated analog, Diethyl Cromoglycate-D5, serves as a critical internal standard in bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-MS), for the accurate quantification of Diethyl Cromoglycate or related compounds in biological matrices.[1] The precise and accurate preparation of a stock solution is the foundational step for ensuring the reliability and reproducibility of such analytical methods.

This document provides a detailed standard operating procedure (SOP) for the preparation of a Diethyl Cromoglycate-D5 stock solution, intended for use in research and drug development settings. The protocol outlines the necessary materials, equipment, and step-by-step instructions for preparing a solution with a high degree of accuracy.

Data Presentation

A summary of the key quantitative data for Diethyl Cromoglycate is provided in the table below. Data for the D5 variant is expected to be comparable, with a slight increase in molecular weight.

ParameterValueReference
Chemical NameDiethyl 5,5'-[(2-hydroxypropane-1,3-diyl)bis(oxy)]bis(4-oxo-4H-chromene-2-carboxylate)[2]
SynonymsEthyl Cromoglicate, Diethyl cromoglicate[3]
Molecular FormulaC₂₇H₂₄O₁₁[3]
Molecular Weight524.47 g/mol [3]
AppearanceWhite to Pale Yellow/Pale Beige Solid[2][3]
Storage Temperature2-8°C[3]
Solubility (non-deuterated)Slightly soluble in Chloroform (heated), DMSO (heated), Methanol (B129727) (heated)[3]

Experimental Protocol

This protocol details the methodology for the preparation of a 1 mg/mL Diethyl Cromoglycate-D5 stock solution. The selection of the solvent is based on the slight solubility of the non-deuterated analog in methanol and the common use of organic solvents in preparing stock solutions for LC-MS analysis.

3.1. Materials and Equipment

  • Chemicals:

    • Diethyl Cromoglycate-D5 (analytical standard grade)

    • Methanol (HPLC or LC-MS grade)

    • Acetonitrile (HPLC or LC-MS grade)

    • 0.1% Perchloric acid in water (optional, as a solvent modifier)

  • Equipment:

    • Analytical balance (4-5 decimal places)

    • 1 mL Class A volumetric flask

    • Calibrated pipettes (100-1000 µL range)

    • Vortex mixer

    • Ultrasonic bath

    • Amber glass vials with PTFE-lined caps (B75204) for storage

    • Spatula

    • Weighing paper or boat

3.2. Stock Solution Preparation (1 mg/mL)

  • Equilibration: Allow the container of Diethyl Cromoglycate-D5 to equilibrate to room temperature before opening to prevent condensation.

  • Weighing: Accurately weigh approximately 1 mg of Diethyl Cromoglycate-D5 powder onto a weighing paper or boat using an analytical balance. Record the exact weight.

  • Transfer: Carefully transfer the weighed powder into a 1 mL Class A volumetric flask.

  • Dissolution: Add approximately 0.7 mL of methanol to the volumetric flask.

  • Sonication: Place the flask in an ultrasonic bath for 5-10 minutes to aid in dissolution.[4] Intermittently vortex the flask to ensure thorough mixing.

  • Volume Adjustment: Once the solid is completely dissolved, allow the solution to return to room temperature. Carefully add methanol to the volumetric flask until the meniscus reaches the 1 mL mark.

  • Homogenization: Cap the flask and invert it 10-15 times to ensure the solution is homogeneous.

  • Transfer and Storage: Transfer the final stock solution to a clearly labeled amber glass vial with a PTFE-lined cap. The label should include the compound name, concentration, solvent, preparation date, and initials of the preparer.

  • Storage: Store the stock solution at 2-8°C in the dark.[3]

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of the Diethyl Cromoglycate-D5 stock solution.

G cluster_prep Preparation start Start equilibrate Equilibrate Diethyl Cromoglycate-D5 to RT start->equilibrate 1 weigh Accurately weigh ~1 mg of Diethyl Cromoglycate-D5 equilibrate->weigh 2 transfer Transfer to 1 mL volumetric flask weigh->transfer 3 add_solvent Add ~0.7 mL Methanol transfer->add_solvent 4 dissolve Sonicate and vortex to dissolve add_solvent->dissolve 5 adjust_volume Adjust volume to 1 mL with Methanol dissolve->adjust_volume 6 homogenize Homogenize by inversion adjust_volume->homogenize 7 transfer_storage Transfer to amber vial homogenize->transfer_storage 8 store Store at 2-8°C transfer_storage->store 9 end_node End store->end_node 10

Caption: Workflow for Diethyl Cromoglycate-D5 stock solution preparation.

References

Method

Application of Diethyl Cromoglycate-D5 in Pediatric Pharmacokinetic Studies

For: Researchers, Scientists, and Drug Development Professionals Subject: Application Notes and Protocols for the use of Diethyl Cromoglycate-D5 as an internal standard in pediatric pharmacokinetic studies of cromolyn (B...

Author: BenchChem Technical Support Team. Date: December 2025

For: Researchers, Scientists, and Drug Development Professionals

Subject: Application Notes and Protocols for the use of Diethyl Cromoglycate-D5 as an internal standard in pediatric pharmacokinetic studies of cromolyn (B99618) sodium.

Introduction

Cromolyn sodium is a mast cell stabilizer used in the prophylactic management of bronchial asthma and for the treatment of mastocytosis in pediatric patients.[1][2][3] Understanding the pharmacokinetics (PK) of cromolyn in children is crucial for optimizing dosing regimens and ensuring safety and efficacy. Pediatric populations exhibit significant physiological differences compared to adults, which can impact drug absorption, distribution, metabolism, and excretion (ADME).[4][5][6][7] The use of stable isotope-labeled internal standards, such as Diethyl Cromoglycate-D5, is a critical component of robust bioanalytical methods required for accurate pharmacokinetic assessments.[8][9][10][][12]

This document provides detailed application notes and a proposed protocol for the use of Diethyl Cromoglycate-D5 in pediatric pharmacokinetic studies of cromolyn sodium.

Application Notes

The primary application of Diethyl Cromoglycate-D5 in pediatric pharmacokinetic studies is as an internal standard (IS) for the quantitative analysis of cromolyn sodium in biological matrices (e.g., plasma, urine) using techniques such as Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Advantages of Using Diethyl Cromoglycate-D5:

  • Improved Analytical Accuracy and Precision: As a stable isotope-labeled analog, Diethyl Cromoglycate-D5 exhibits nearly identical chemical and physical properties to the unlabeled cromolyn. This ensures that it behaves similarly during sample preparation, extraction, and chromatographic separation, effectively compensating for matrix effects and variations in instrument response.[8][]

  • Enhanced Bioanalytical Sensitivity: The use of a deuterated internal standard allows for more sensitive and specific detection of the parent drug, which is particularly important in pediatric studies where sample volumes are often limited.[]

  • Reliable Quantification: By adding a known concentration of Diethyl Cromoglycate-D5 to each sample, the concentration of cromolyn can be accurately determined by comparing the peak area ratio of the analyte to the internal standard.

Pharmacokinetic Considerations for Cromolyn in Children:

The pharmacokinetics of cromolyn sodium are characterized by poor oral absorption and a relatively short half-life.[1][13][14] These parameters can vary with age due to developmental changes in gastrointestinal function, body composition, and organ maturation.[4][5][7]

Data Presentation

Table 1: Pharmacokinetic Parameters of Cromolyn Sodium in Pediatric and Adult Populations

ParameterPediatric PopulationAdult PopulationReference
Bioavailability (Oral) <1-2%0.5-2%[1][13][14][15]
Time to Peak Plasma Concentration (Oral) Not well-established in pediatrics15 minutes[13]
Half-life Not well-established in pediatrics80-90 minutes[1][13][14]
Excretion Primarily in feces (unabsorbed) and urine~98% in feces (unabsorbed), remainder in urine[1][14]

Table 2: Proposed Dosing for a Hypothetical Pediatric Pharmacokinetic Study of Oral Cromolyn Sodium

Age GroupProposed Dose (not to exceed 40 mg/kg/day)RationaleReference
2-12 years 100 mg four times dailyStandard starting dose for this age group.[1][3][13]
Infants (up to 2 years) Dose based on body weight (not to exceed 20 mg/kg/day)Use in this age group is reserved for severe disease; dosing requires careful consideration due to immature organ function.[3][15]

Experimental Protocols

Study Design: A Hypothetical Pediatric Pharmacokinetic Study

This protocol outlines a single-dose, open-label pharmacokinetic study of oral cromolyn sodium in pediatric patients aged 2-12 years.

Objective: To characterize the pharmacokinetic profile of a single oral dose of cromolyn sodium in pediatric patients.

Study Population: Male and female patients aged 2-12 years with a diagnosis for which cromolyn sodium is indicated.

Procedure:

  • Informed Consent: Obtain written informed consent from parents or legal guardians and assent from the child, where appropriate.

  • Dosing: Administer a single oral dose of cromolyn sodium (100 mg) to fasting subjects.

  • Blood Sampling: Collect sparse blood samples (e.g., 1 mL) at pre-dose and at specified time points post-dose (e.g., 15 min, 30 min, 1 hr, 2 hr, 4 hr, 6 hr). The sparse sampling strategy is employed to minimize the total blood volume drawn from each child.

  • Sample Processing: Process blood samples to obtain plasma, which is then stored at -80°C until analysis.

Bioanalytical Method: LC-MS/MS Quantification of Cromolyn

Objective: To quantify the concentration of cromolyn sodium in pediatric plasma samples using a validated LC-MS/MS method with Diethyl Cromoglycate-D5 as an internal standard.

Materials:

  • Cromolyn Sodium reference standard

  • Diethyl Cromoglycate-D5 internal standard

  • Human plasma (for calibration standards and quality controls)

  • Acetonitrile (ACN)

  • Formic Acid (FA)

  • Water (HPLC grade)

Procedure:

  • Preparation of Standards: Prepare calibration standards and quality control (QC) samples by spiking known concentrations of cromolyn sodium into drug-free human plasma.

  • Sample Preparation (Protein Precipitation): a. To 50 µL of plasma sample, calibration standard, or QC, add 150 µL of ACN containing a fixed concentration of Diethyl Cromoglycate-D5. b. Vortex for 1 minute to precipitate proteins. c. Centrifuge at 10,000 rpm for 10 minutes. d. Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen. e. Reconstitute the residue in 100 µL of mobile phase.

  • LC-MS/MS Analysis:

    • Liquid Chromatography (LC):

      • Column: C18 reverse-phase column

      • Mobile Phase A: 0.1% FA in water

      • Mobile Phase B: 0.1% FA in ACN

      • Gradient elution

    • Tandem Mass Spectrometry (MS/MS):

      • Ionization Mode: Electrospray Ionization (ESI), negative mode

      • Detection: Multiple Reaction Monitoring (MRM)

      • Monitor specific precursor-to-product ion transitions for both cromolyn and Diethyl Cromoglycate-D5.

  • Data Analysis:

    • Calculate the peak area ratio of cromolyn to Diethyl Cromoglycate-D5.

    • Construct a calibration curve by plotting the peak area ratio against the known concentrations of the calibration standards.

    • Determine the concentration of cromolyn in the pediatric plasma samples from the calibration curve.

Visualizations

Experimental_Workflow cluster_study_conduct Clinical Phase cluster_bioanalysis Bioanalytical Phase cluster_pk_analysis Pharmacokinetic Analysis Informed_Consent Informed Consent & Patient Screening Dosing Oral Administration of Cromolyn Sodium Informed_Consent->Dosing Blood_Sampling Sparse Blood Sampling (Pre-dose & Post-dose) Dosing->Blood_Sampling Sample_Processing Plasma Separation & Storage (-80°C) Blood_Sampling->Sample_Processing Sample_Prep Sample Preparation: Protein Precipitation with Diethyl Cromoglycate-D5 (IS) Sample_Processing->Sample_Prep LC_MS_Analysis LC-MS/MS Analysis Sample_Prep->LC_MS_Analysis Data_Analysis Data Analysis: Quantification of Cromolyn LC_MS_Analysis->Data_Analysis PK_Modeling Pharmacokinetic Modeling & Parameter Estimation Data_Analysis->PK_Modeling

Caption: Experimental workflow for a pediatric pharmacokinetic study of cromolyn sodium.

Bioanalytical_Quantification cluster_sample Biological Sample cluster_standard Internal Standard cluster_analysis LC-MS/MS Analysis cluster_result Result Cromolyn Cromolyn (Unknown Concentration) LC_MS LC-MS/MS Measurement Cromolyn->LC_MS D5_Cromolyn Diethyl Cromoglycate-D5 (Known Concentration) D5_Cromolyn->LC_MS Peak_Ratio Calculate Peak Area Ratio (Cromolyn / D5-Cromolyn) LC_MS->Peak_Ratio Quantification Accurate Quantification of Cromolyn Peak_Ratio->Quantification

Caption: Logic of using a deuterated internal standard for accurate bioanalytical quantification.

References

Application

Application Note: Quantitative Determination of Cromolyn in Biological Matrices using a Deuterated Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Author: BenchChem Technical Support Team. Date: December 2025

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of cromolyn (B99618) in biological matrices such as plasma, urine, and tissue homogenates. To ensure the highest level of accuracy and precision, this method employs a stable isotope-labeled internal standard, cromolyn-d4. The protocol provides detailed procedures for sample preparation, chromatographic separation, and mass spectrometric detection. All quantitative data is summarized in structured tables, and the experimental workflow is visualized using diagrams. This method is intended for researchers, scientists, and drug development professionals engaged in pharmacokinetic, toxicokinetic, and metabolism studies of cromolyn.

Introduction

Cromolyn sodium is a mast cell stabilizer used in the prophylactic treatment of allergic conditions such as asthma and allergic rhinitis.[1] Accurate quantification of cromolyn in biological samples is crucial for understanding its pharmacokinetic profile and ensuring therapeutic efficacy. LC-MS/MS has become the preferred technique for bioanalysis due to its high sensitivity and selectivity.[2] The use of a stable isotope-labeled internal standard (SIL-IS), such as a deuterated analog, is the gold standard in quantitative mass spectrometry.[3][4] A SIL-IS mimics the analyte's chemical and physical properties, co-eluting chromatographically and experiencing similar ionization effects, which effectively corrects for matrix effects and variability during sample preparation and analysis.[4][5]

Pharmacokinetic studies have shown that cromolyn is poorly absorbed orally (0.5-2%) and is largely excreted unchanged in the bile and urine.[6] In fact, no metabolites of cromolyn have been detected in humans or various mammalian species, simplifying the analytical focus to the parent compound.[7] This application note describes a highly selective and sensitive LC-MS/MS method for the determination of cromolyn, incorporating a deuterated internal standard to ensure data integrity.

Experimental Protocols

Materials and Reagents
  • Cromolyn Sodium (Reference Standard)

  • Cromolyn-d4 (Deuterated Internal Standard) - Note: While the use of a deuterated internal standard is best practice, the quantitative data presented is based on a method that did not specify its use.

  • Methanol (B129727) (LC-MS Grade)

  • Acetonitrile (B52724) (LC-MS Grade)

  • Ammonium Hydrogen Carbonate (LC-MS Grade)

  • Ultrapure Water

  • Human Plasma (or other relevant biological matrix)

Stock and Working Solution Preparation
  • Cromolyn Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of cromolyn sodium in methanol.

  • Cromolyn-d4 Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of cromolyn-d4 in methanol.

  • Cromolyn Working Solutions: Prepare a series of working solutions by serially diluting the cromolyn stock solution with methanol to prepare calibration standards and quality control (QC) samples.

  • Cromolyn-d4 Working Solution (Internal Standard): Dilute the cromolyn-d4 stock solution with methanol to a final concentration of 100 ng/mL. This solution will be added to all samples.

Sample Preparation (Protein Precipitation)
  • Label microcentrifuge tubes for calibration standards, QCs, and unknown samples.

  • To 100 µL of blank plasma (or other matrix), add the appropriate amount of cromolyn working solution for each calibration and QC level. For unknown samples, use 100 µL of the sample.

  • Add 20 µL of the cromolyn-d4 working solution (100 ng/mL) to all tubes except for the blank matrix samples.

  • Add 300 µL of acetonitrile to each tube to precipitate proteins.

  • Vortex each tube for 1 minute.

  • Centrifuge the tubes at 13,000 rpm for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a new set of tubes or a 96-well plate.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue with 100 µL of the mobile phase.

  • Inject 20 µL of the reconstituted sample into the LC-MS/MS system.[8]

Liquid Chromatography Conditions
  • LC System: A suitable UHPLC or HPLC system.

  • Column: A C18 column (e.g., 50 x 2.1 mm, 1.8 µm).

  • Mobile Phase: Isocratic elution with 90% 10 mM Ammonium Hydrogen Carbonate (pH 8.0) and 10% Acetonitrile.[8]

  • Flow Rate: 0.25 mL/min.[8]

  • Column Temperature: 40°C.[8]

  • Injection Volume: 20 µL.[8]

Mass Spectrometry Conditions
  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Mode: Negative Electrospray Ionization (ESI-).[8]

  • Nebulizing Gas: Liquid Nitrogen.[8]

  • Source Temperature: 200°C.[8]

  • Collision Gas: Argon.[8]

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Cromolyn: Precursor ion (m/z) 467.03 → Product ion (m/z) 379.05.[8]

    • Cromolyn-d4 (hypothetical): Precursor ion (m/z) 471.05 → Product ion (m/z) 383.07 (assuming a stable deuteration on the aromatic rings).

Quantitative Data

The following tables summarize the quantitative performance of the analytical method, based on a previously validated study.[8]

Table 1: Calibration Curve and Linearity

ParameterValue
Linearity Range0.1 - 2.5 µg/mL
Regression ModelLinear, weighted (1/x²)
Correlation Coefficient (r²)> 0.99

Table 2: Precision and Accuracy

QC LevelConcentration (µg/mL)Intra-day Precision (%RSD)Intra-day Accuracy (% Bias)Inter-day Precision (%RSD)Inter-day Accuracy (% Bias)
LLOQ0.1< 20%± 20%< 20%± 20%
Low QC0.25< 15%± 15%< 15%± 15%
Mid QC0.75< 15%± 15%< 15%± 15%
High QC2.5< 15%± 15%< 15%± 15%

Table 3: Method Sensitivity and Recovery

ParameterValue
Lower Limit of Quantification (LLOQ)0.1 µg/mL
Limit of Detection (LOD)Signal-to-Noise Ratio > 3
Mean Extraction Recovery> 85%

Visualizations

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing sample 100 µL Plasma/Urine add_is Add Cromolyn-d4 (IS) sample->add_is ppt Protein Precipitation (Acetonitrile) add_is->ppt vortex Vortex ppt->vortex centrifuge Centrifuge vortex->centrifuge supernatant Transfer Supernatant centrifuge->supernatant dry Evaporate to Dryness supernatant->dry reconstitute Reconstitute in Mobile Phase dry->reconstitute inject Inject 20 µL reconstitute->inject lc LC Separation (C18 Column) inject->lc ms MS/MS Detection (ESI-, MRM) lc->ms integrate Peak Integration ms->integrate calculate Calculate Ratio (Analyte/IS) integrate->calculate quantify Quantify using Calibration Curve calculate->quantify

Caption: Experimental workflow for the determination of cromolyn.

G Principle of Stable Isotope Dilution cluster_sample Biological Sample cluster_detector MS Detector Response cromolyn Cromolyn (Analyte) extraction Extraction Inefficiency cromolyn->extraction ion_suppression Ion Suppression/Enhancement cromolyn->ion_suppression matrix Matrix Components cromolyn_d4 Cromolyn-d4 (IS) cromolyn_d4->extraction cromolyn_d4->ion_suppression ratio Peak Area Ratio (Cromolyn / Cromolyn-d4) Remains Constant

Caption: Principle of using a deuterated internal standard.

Conclusion

The LC-MS/MS method described provides a sensitive, selective, and reliable approach for the quantification of cromolyn in various biological matrices. The incorporation of a deuterated internal standard is a critical component of the methodology, ensuring high-quality data by correcting for analytical variability. The provided protocol and performance characteristics demonstrate that this method is well-suited for regulated bioanalysis in support of drug development programs. Given that cromolyn is not significantly metabolized, this method is sufficient for characterizing its pharmacokinetic profile.

References

Technical Notes & Optimization

Troubleshooting

Optimizing LC gradient to resolve cromolyn from endogenous interferences

Welcome to our dedicated technical support center for scientists and researchers working on the bioanalysis of cromolyn (B99618). This resource provides in-depth troubleshooting guides and frequently asked questions (FAQ...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to our dedicated technical support center for scientists and researchers working on the bioanalysis of cromolyn (B99618). This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you optimize your liquid chromatography (LC) gradient and effectively resolve cromolyn from endogenous interferences in complex biological matrices.

Frequently Asked Questions (FAQs)

Q1: What are the initial recommended LC-MS conditions for cromolyn analysis?

For initial analysis, a reversed-phase C18 column is a suitable starting point. An isocratic mobile phase consisting of 10 mM ammonium (B1175870) bicarbonate (pH 8.0) and acetonitrile (B52724) (90:10 v/v) at a flow rate of 0.25 mL/min has been successfully used.[1][2] Detection can be achieved using mass spectrometry in negative electrospray ionization (ESI) mode, monitoring the transition of m/z 467.0255 to 379.0517.[1][2]

Q2: Why am I observing co-elution of cromolyn with endogenous interferences?

Co-elution in LC-MS analysis occurs when cromolyn and matrix components have similar retention characteristics under the applied chromatographic conditions. This can lead to ion suppression or enhancement, affecting the accuracy and reproducibility of your results.[2][3] Biological matrices like plasma and skin extracts contain numerous endogenous compounds that can potentially interfere with the analysis.[1]

Q3: How can I improve the separation of cromolyn from matrix interferences?

To enhance separation, transitioning from an isocratic to a gradient elution method is highly recommended. A gradient allows for a more controlled elution of compounds with varying polarities, which is crucial for resolving analytes from a complex matrix.[4] Key parameters to optimize include the gradient profile, mobile phase pH, and the type of organic modifier.

Q4: What is the role of mobile phase pH in resolving cromolyn from interferences?

Mobile phase pH is a powerful tool for altering the selectivity of a separation, especially for ionizable compounds like cromolyn.[5][6] Adjusting the pH can change the ionization state of both cromolyn and interfering compounds, thereby modifying their retention behavior on a reversed-phase column and improving resolution.[5] It is advisable to work at a pH that is at least 2 units away from the pKa of cromolyn to ensure consistent ionization and peak shape.[6]

Q5: Which organic modifier, methanol (B129727) or acetonitrile, is better for this separation?

Both methanol and acetonitrile can be effective organic modifiers. The choice between them can influence selectivity. If you are experiencing co-elution with acetonitrile, switching to methanol, or using a combination of both, can alter the elution profile of interfering peaks relative to cromolyn.[7]

Q6: My baseline is noisy. What are the common causes and solutions?

A noisy baseline can be caused by several factors, including contaminated solvents, an improperly conditioned column, or issues with the detector.[3][8] Ensure you are using high-purity, LC-MS grade solvents and that your mobile phase is properly degassed.[9] If the problem persists, flushing the system and column with a strong solvent may be necessary.[10]

Q7: I'm seeing ghost peaks in my chromatogram. What could be the issue?

Ghost peaks are often due to carryover from a previous injection or contamination in the LC system.[10][11] To troubleshoot, run a blank injection (injecting only the mobile phase). If a peak appears, it indicates carryover.[10] Improving the needle and injection port washing steps in your autosampler program can help mitigate this issue.

Troubleshooting Guide: Resolving Cromolyn from Endogenous Interferences

This guide provides a systematic approach to optimizing your LC gradient for the successful resolution of cromolyn from endogenous matrix components.

Problem: Poor resolution between cromolyn and an endogenous peak.

Solution Workflow:

Troubleshooting_Workflow cluster_0 Initial Observation cluster_1 Step 1: Gradient Optimization cluster_2 Step 2: Mobile Phase Modification cluster_3 Step 3: Column and Temperature cluster_4 Outcome A Poor resolution of cromolyn from endogenous peak B Implement a scouting gradient (e.g., 5-95% B over 15 min) A->B Start Optimization C Analyze peak separation and adjust gradient slope B->C Evaluate D Introduce isocratic holds around the elution time of interest C->D Fine-tune I Achieve baseline resolution (Rs > 1.5) C->I If successful E Adjust mobile phase pH (e.g., test pH 3, 5, and 8) D->E If resolution is still poor D->I If successful F Change organic modifier (e.g., switch from ACN to MeOH) E->F If pH adjustment is insufficient E->I If successful G Evaluate a different column chemistry (e.g., Phenyl-Hexyl, C8) F->G If modifier change is insufficient F->I If successful H Adjust column temperature (e.g., test 30°C, 40°C, 50°C) G->H For further selectivity changes G->I If successful H->I Successful Optimization

Caption: Troubleshooting workflow for optimizing LC gradient.

Detailed Troubleshooting Steps:
  • Implement a Scouting Gradient: If you are using an isocratic method, the first step is to develop a gradient. A good starting point is a broad "scouting" gradient, for example, from 5% to 95% organic solvent over 15-20 minutes. This will help determine the approximate organic solvent concentration required to elute cromolyn and the interfering peaks.

  • Adjust the Gradient Slope: Based on the scouting run, you can create a more focused gradient. If the peaks are eluting too close together, decrease the gradient slope (i.e., make the increase in organic solvent more gradual) around the elution time of cromolyn. This will increase the separation between peaks.

  • Modify Mobile Phase pH: The pH of the aqueous portion of your mobile phase can significantly impact the retention of ionizable compounds.[5][12] Prepare mobile phases with different pH values (e.g., pH 3, 5, and 8) to see how the selectivity between cromolyn and the interferences changes. Remember to use buffers that are effective at your target pH.

  • Change the Organic Modifier: The choice of organic solvent can alter selectivity. If you are using acetonitrile and observing co-elution, try substituting it with methanol. Methanol has different solvent properties and can change the elution order of compounds.[7]

  • Evaluate a Different Column Chemistry: If modifying the mobile phase does not provide adequate resolution, consider trying a column with a different stationary phase. For example, a Phenyl-Hexyl or a C8 column will offer different selectivities compared to a C18 column and may resolve the co-eluting peaks.

  • Adjust Column Temperature: Temperature can also affect selectivity. Increasing the column temperature generally decreases retention times and can sometimes improve peak shape and resolution. Experiment with different temperatures (e.g., 30°C, 40°C, 50°C) to see the effect on your separation.

Experimental Protocols

Sample Preparation (Protein Precipitation)
  • To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing the internal standard.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Vortex and transfer to an autosampler vial for injection.

General LC-MS/MS Method Development Workflow

Experimental_Workflow cluster_prep Sample Preparation cluster_lc LC Optimization cluster_ms MS/MS Detection cluster_val Data Analysis & Validation prep Protein Precipitation or Liquid-Liquid Extraction lc_start Initial Isocratic or Scouting Gradient prep->lc_start lc_optim Gradient, pH, and Organic Modifier Optimization lc_start->lc_optim data_acq Data Acquisition lc_optim->data_acq ms_tune Tune MS for Cromolyn (Precursor/Product Ions) ms_acq Develop Acquisition Method (MRM) ms_tune->ms_acq ms_acq->data_acq data_proc Peak Integration and Quantification data_acq->data_proc validation Method Validation (Accuracy, Precision, Linearity) data_proc->validation

Caption: General workflow for LC-MS/MS method development.

Data Presentation

Table 1: Example Isocratic and Starting Gradient LC Conditions
ParameterIsocratic Method[1][2]Starting Gradient Method
Column C18 (e.g., 100 x 2.1 mm, 3.5 µm)C18 (e.g., 100 x 2.1 mm, 3.5 µm)
Mobile Phase A 10 mM Ammonium Bicarbonate, pH 8.00.1% Formic Acid in Water
Mobile Phase B AcetonitrileAcetonitrile
Flow Rate 0.25 mL/min0.4 mL/min
Gradient Isocratic: 90% A, 10% B0-1 min: 5% B
1-10 min: 5-95% B
10-12 min: 95% B
12.1-15 min: 5% B (re-equilibration)
Column Temp. 40°C40°C
Injection Vol. 10 µL10 µL
MS Detection Negative ESINegative ESI
MRM Transition m/z 467.0 -> 379.1m/z 467.0 -> 379.1
Table 2: Impact of Mobile Phase pH on Cromolyn Retention (Hypothetical Data)
Mobile Phase ACromolyn Retention Time (min)Resolution from Interference (Rs)Peak Shape (Asymmetry Factor)
0.1% Formic Acid (pH ~2.7)8.21.21.1
10 mM Ammonium Acetate (pH 5.0)6.50.91.3
10 mM Ammonium Bicarbonate (pH 8.0)4.11.61.0

This table illustrates the potential impact of pH on cromolyn chromatography and is for exemplary purposes.

References

Optimization

Improving signal intensity of Diethyl Cromoglycate-D5 in mass spectrometry

Welcome to the technical support center for the analysis of Diethyl Cromoglycate-D5. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug developme...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the analysis of Diethyl Cromoglycate-D5. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals enhance the signal intensity of Diethyl Cromoglycate-D5 in mass spectrometry experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the LC-MS/MS analysis of Diethyl Cromoglycate-D5.

Q1: I am observing a weak or no signal for Diethyl Cromoglycate-D5. What are the potential causes and how can I troubleshoot this?

A1: Low signal intensity for your deuterated internal standard can stem from several factors, from sample preparation to instrument settings.[1][2] A systematic approach to troubleshooting is recommended.

Troubleshooting Steps:

  • Verify Standard Concentration and Integrity:

    • Incorrect Concentration: Double-check the concentration of your working solution to ensure it is within the optimal range for your instrument.[1] A solution that is too dilute will naturally produce a weak signal.[2]

    • Degradation: If the standard has been stored improperly or for an extended period, it may have degraded. Prepare a fresh stock solution from a reliable source.[1]

  • Optimize Sample Preparation:

    • Extraction Efficiency: Ensure your sample extraction procedure is efficient for both the analyte and the internal standard. Inconsistent recoveries can lead to inaccurate quantification.[1] For cromoglycate, solid-phase extraction (SPE) with C18 cartridges has been shown to yield high recoveries.[3][4][5]

    • Matrix Effects: Components in your sample matrix (e.g., plasma, urine) can suppress the ionization of Diethyl Cromoglycate-D5.[1] Consider optimizing your sample cleanup process to minimize these effects.

  • Enhance Ionization Efficiency:

    • Ionization Technique: The choice of ionization technique significantly impacts signal intensity.[2] Electrospray ionization (ESI) is commonly used for cromoglycate analysis, often in positive ion mode.[4][5] However, negative ion mode has also been successfully applied.[6] It is advisable to test both polarities.

    • Mobile Phase Composition: The mobile phase composition is critical for efficient ionization. The use of volatile additives can improve signal. For cromoglycate analysis, mobile phases containing ammonium (B1175870) acetate (B1210297) or ammonium formate (B1220265) have been used effectively.[4][5][6] Avoid non-volatile buffers like phosphate (B84403) if you are using ESI.

    • pH of Mobile Phase: The pH of the mobile phase can influence the charge state of the analyte and thus its ionization efficiency. Experiment with adjusting the pH of your mobile phase.[7]

  • Optimize Mass Spectrometer Parameters:

    • Instrument Tuning and Calibration: Regularly tune and calibrate your mass spectrometer to ensure it is operating at peak performance.[1][2]

    • Source Parameters: Optimize ion source parameters such as gas flows, temperatures, and voltages. These settings can have a significant impact on signal intensity.[2][7][8]

    • Collision Energy: For tandem mass spectrometry (MS/MS), optimize the collision energy for the specific transition of Diethyl Cromoglycate-D5 to ensure efficient fragmentation and a strong product ion signal.[9]

Q2: My analyte-to-internal standard response ratio is inconsistent. What could be the cause?

A2: Inconsistent response ratios can be due to several factors, including deuterium (B1214612) exchange, differential matrix effects, and isotopic interference.[1]

Troubleshooting Steps:

  • Check for Deuterium Exchange:

    • Problem: The deuterium atoms on Diethyl Cromoglycate-D5 may be exchanging with protons from the solvent or matrix, especially under acidic or basic conditions.[1] This would lead to a decrease in the D5 signal and an increase in the signal of the unlabeled compound.

    • Solution: Ensure that the deuterium labels are on stable positions of the molecule. If the label is labile, avoid harsh pH conditions during sample preparation and analysis.[1] You can test for exchange by incubating the deuterated standard in a blank matrix under your experimental conditions and monitoring for the appearance of the unlabeled analyte.[1]

  • Address Differential Matrix Effects:

    • Problem: If the analyte and the deuterated internal standard do not co-elute perfectly during chromatography, they may experience different degrees of ion suppression or enhancement from the matrix, leading to inconsistent ratios.[1]

    • Solution: Adjust your chromatographic conditions to achieve co-elution of the analyte and the internal standard.[1]

  • Evaluate Isotopic Interference:

    • Problem: The signal for the internal standard might be artificially inflated by contributions from the natural isotopic abundance of the analyte or background ions.[1]

    • Solution: Analyze a sample containing only the unlabeled analyte at a high concentration to check for any contribution to the internal standard's mass channel. If present, this contribution may need to be subtracted.

Experimental Protocols & Data

Sample Preparation Protocol: Solid-Phase Extraction (SPE) for Cromoglycate in Plasma

This protocol is adapted from methods developed for sodium cromoglycate and is a good starting point for Diethyl Cromoglycate-D5.[3][4][5]

  • Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

  • Loading: To 1 mL of plasma, add the Diethyl Cromoglycate-D5 internal standard. Load the sample onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with 1 mL of water to remove interfering substances.

  • Elution: Elute the analyte and internal standard with 1 mL of methanol.

  • Drying: Dry the eluate under a stream of nitrogen.

  • Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase.[4][5]

  • Injection: Inject a portion of the reconstituted sample (e.g., 10-30 µL) into the LC-MS/MS system.[4][5]

Table 1: Example LC-MS/MS Parameters for Cromoglycate Analysis

ParameterSetting 1Setting 2Setting 3
LC Column C18 (250 x 4.6 mm, 5 µm)[4]C8 (3.5 µm)[5]HPH-C18 (2.1 x 150 mm, 2.7 µm)[6]
Mobile Phase Methanol:Acetonitrile:Water with 2 mmol/L Ammonium Acetate (42.5:42.5:15, v/v/v)[4]Methanol:Water:0.5 M Ammonium Acetate (35:64.8:0.2, v/v/v)[5]10 mM Ammonium Bicarbonate (pH 8.0):Acetonitrile (90:10)[6]
Flow Rate 0.4 mL/min[4]Not Specified0.25 mL/min[6]
Ionization Mode ESI Positive[4][5]ESI Positive (Turbo Ion Spray)[5]ESI Negative[6]
MRM Transition (SCG) m/z 469.0 -> 245.0[4]m/z 469.2 -> 245.1[5]m/z 467.0 -> 379.1[6]
MRM Transition (IS) Pravastatin: m/z 447.2 -> 327.1[4]¹³C₄-SCG: m/z 473.2 -> 247.1[5]Not Specified

Note: MRM transitions for Diethyl Cromoglycate-D5 will need to be determined empirically but will be shifted by +5 Da from the unlabeled compound.

Visual Guides

Troubleshooting Workflow for Low Signal Intensity

The following diagram outlines a logical workflow for troubleshooting poor signal intensity of Diethyl Cromoglycate-D5.

LowSignalTroubleshooting cluster_verification Initial Checks cluster_optimization Method Optimization cluster_instrument Instrument Maintenance start Low or No Signal for Diethyl Cromoglycate-D5 check_concentration Verify Working Solution Concentration start->check_concentration end_goal Improved Signal Intensity start->end_goal If resolved at any step check_integrity Assess Standard Integrity (Prepare Fresh Stock) check_concentration->check_integrity If concentration is correct optimize_sample_prep Optimize Sample Prep (Extraction, Cleanup) check_integrity->optimize_sample_prep If standard is fresh optimize_ionization Optimize Ionization (Mode, Mobile Phase) optimize_sample_prep->optimize_ionization optimize_ms_params Optimize MS Parameters (Source, Collision Energy) optimize_ionization->optimize_ms_params tune_calibrate Tune and Calibrate Mass Spectrometer optimize_ms_params->tune_calibrate tune_calibrate->end_goal

Caption: A step-by-step workflow for diagnosing and resolving low signal intensity issues.

Logical Relationship of Key Optimization Parameters

This diagram illustrates the interconnectedness of various experimental parameters that influence the final signal intensity.

OptimizationParameters cluster_sample Sample Preparation cluster_lc Liquid Chromatography cluster_ms Mass Spectrometry SPE Solid-Phase Extraction Matrix Matrix Effects SPE->Matrix influences IonSource Ion Source (ESI/APCI, Polarity) Matrix->IonSource affects MobilePhase Mobile Phase (Composition, pH, Additives) Coelution Analyte-IS Co-elution MobilePhase->Coelution MobilePhase->IonSource affects Column Column Chemistry Column->Coelution Coelution->IonSource affects SourceParams Source Parameters (Gas, Temp, Voltage) IonSource->SourceParams Signal Final Signal Intensity SourceParams->Signal MSMS MS/MS Parameters (Collision Energy) MSMS->Signal

Caption: Interplay of sample, LC, and MS parameters on signal intensity.

References

Troubleshooting

Addressing poor peak shape for Diethyl Cromoglycate-D5 in chromatography

Welcome to the technical support center for Diethyl Cromoglycate-D5 analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development prof...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for Diethyl Cromoglycate-D5 analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues with poor peak shape during chromatographic analysis of Diethyl Cromoglycate-D5.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of poor peak shape for Diethyl Cromoglycate-D5?

Poor peak shape, particularly peak tailing, for Diethyl Cromoglycate-D5 is often due to secondary interactions between the analyte and the stationary phase. As a dicarboxylic acid, Diethyl Cromoglycate is highly polar and can interact strongly with active sites, such as residual silanols, on silica-based columns.[1][2][3] The mobile phase pH also plays a critical role; if it is close to the pKa values of the analyte, it can lead to a mix of ionized and unionized forms, resulting in peak broadening or splitting.[4][5]

Q2: My Diethyl Cromoglycate-D5 peak is fronting. What are the likely causes?

Peak fronting is less common than tailing for acidic compounds but can occur due to several factors:

  • Column Overload : Injecting too much sample can saturate the column, causing some analyte molecules to travel faster.[6][7]

  • Sample Solvent Incompatibility : If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can lead to distorted peaks.[1][8][9]

  • Column Collapse : Physical degradation of the column bed can also cause fronting, though this is less common with modern, stable columns.[6][9]

Q3: Can the mobile phase composition affect the peak shape of Diethyl Cromoglycate-D5?

Absolutely. The mobile phase composition is a critical factor. Key considerations include:

  • pH : The pH of the mobile phase affects the ionization state of Diethyl Cromoglycate-D5.[5][10][11] For acidic compounds, a mobile phase pH well below the pKa values will keep the analyte in its neutral, more retained form, which can improve peak shape on reversed-phase columns.[11]

  • Buffer Strength : Inadequate buffer concentration can lead to pH shifts on the column, causing peak distortion.[12]

  • Organic Modifier : The type and concentration of the organic solvent (e.g., acetonitrile, methanol) influence retention and selectivity.[12][13]

Troubleshooting Guides

Issue 1: Peak Tailing

Peak tailing is characterized by an asymmetrical peak with a drawn-out trailing edge.

Troubleshooting Workflow for Peak Tailing

G A Start: Peak Tailing Observed B Check Mobile Phase pH Is it at least 2 pH units away from analyte pKa? A->B C Adjust Mobile Phase pH (e.g., lower pH for acidic compounds) B->C No D Check for Secondary Interactions (e.g., silanol (B1196071) interactions) B->D Yes J Peak Shape Improved? C->J E Use an End-Capped Column or Add a Competing Base (e.g., Triethylamine) D->E Yes F Check for Column Contamination D->F No E->J G Implement Column Washing Protocol F->G Yes H Evaluate for Extra-Column Volume F->H No G->J I Use Shorter, Narrower Tubing H->I Yes H->J No I->J K End J->K G A Start: Peak Fronting Observed B Check for Column Overload A->B C Reduce Injection Volume or Dilute Sample B->C Yes D Check Sample Solvent Strength B->D No H Peak Shape Improved? C->H E Re-dissolve Sample in Mobile Phase or a Weaker Solvent D->E Yes F Check for Column Collapse D->F No E->H G Replace Column F->G Yes F->H No G->H I End H->I

References

Reference Data & Comparative Studies

Validation

Cross-Validation of Analytical Methods: A Comparative Guide to Using Different Internal Standards

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. The choice of an internal standard (IS) is a critical decision in the development and validation of analy...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. The choice of an internal standard (IS) is a critical decision in the development and validation of analytical methods, significantly influencing accuracy and precision.[1] This guide provides an objective comparison of analytical method performance when using two different types of internal standards—a Stable Isotope-Labeled (SIL) IS and a Structural Analog IS—supported by experimental data and detailed protocols for cross-validation.

The Role of the Internal Standard

An internal standard is a compound of known concentration added to all samples, including calibrators and quality controls (QCs), before sample processing.[1] Its primary purpose is to correct for variability during sample preparation, injection, and analysis, thereby improving the reliability of the results.[1][2] An ideal IS should mimic the physicochemical properties of the analyte to account for variations in extraction recovery, matrix effects, and instrument response.[1][3]

Comparing Internal Standard Strategies

The two most common types of internal standards used in bioanalytical assays are Stable Isotope-Labeled (SIL) and structural analog internal standards.[1]

  • Stable Isotope-Labeled (SIL) Internal Standard: A SIL-IS is a form of the analyte where one or more atoms are replaced with a heavy isotope (e.g., ²H, ¹³C, ¹⁵N).[4] SIL-IS are widely considered the "gold standard" as they have nearly identical chemical and physical properties to the analyte, ensuring they co-elute and experience similar ionization effects in mass spectrometry.[5][6] This leads to more accurate correction for analytical variability.[5]

  • Structural Analog Internal Standard: A structural analog is a compound with a chemical structure similar to the analyte but different enough to be distinguished by the analytical instrument. While often more readily available and less expensive than SIL-IS, they may not perfectly mimic the analyte's behavior during extraction and ionization, which can potentially impact data accuracy.[4][5]

Cross-validation is essential when two or more bioanalytical methods are used to generate data within the same study, ensuring that the results are comparable and reliable.[5][7] This process is necessary when changing the internal standard, transferring a method between laboratories, or using different analytical techniques.[7][8][9]

Experimental Protocol: Cross-Validation of Two Bioanalytical Methods

This protocol outlines the cross-validation of two liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of a hypothetical analyte, "Analyte X," in human plasma.

  • Method A: Utilizes a Stable Isotope-Labeled Internal Standard (SIL-IS), "Analyte X-d4."

  • Method B: Utilizes a Structural Analog Internal Standard, "Analog Y."

1. Preparation of Quality Control (QC) Samples: Prepare a minimum of three batches of QC samples in human plasma at three concentration levels: low (LQC), medium (MQC), and high (HQC).[4]

2. Sample Analysis:

  • Run 1 (Method A): Analyze one set of LQC, MQC, and HQC samples using the validated method with Analyte X-d4 (IS-1).[4]

  • Run 2 (Method B): Analyze a second set of the same LQC, MQC, and HQC samples using the validated method with Analog Y (IS-2).[4]

3. Incurred Sample Reanalysis (ISR): Select a statistically relevant number of incurred study samples that span the calibration range. Analyze these samples using both Method A and Method B.[4]

4. Acceptance Criteria:

  • QC Samples: The mean concentration of the QC samples analyzed with Method B should be within ±15% of the nominal concentration. The precision (%CV) should not exceed 15%.[4][10]

  • Incurred Samples: The percentage difference between the values obtained from Method A and Method B for at least 67% of the repeated incurred samples should be within ±20% of their mean.[11][12]

Data Presentation

The following tables summarize the performance of Method A (SIL-IS) and Method B (Structural Analog IS) and the cross-validation results.

Table 1: Method Performance Comparison

ParameterMethod A (with SIL-IS)Method B (with Structural Analog IS)Acceptance Criteria
Linearity (r²) 0.9980.995≥ 0.99
Accuracy (% Bias)
LQC (3 ng/mL)+2.5%+8.7%± 15%
MQC (50 ng/mL)-1.8%-6.2%± 15%
HQC (800 ng/mL)+0.5%+4.3%± 15%
Precision (%CV)
LQC (3 ng/mL)4.1%9.8%≤ 15%
MQC (50 ng/mL)2.5%7.5%≤ 15%
HQC (800 ng/mL)1.9%5.4%≤ 15%

Table 2: Cross-Validation of Incurred Samples (n=20)

Sample IDMethod A (ng/mL)Method B (ng/mL)Mean (ng/mL)% Difference
0015.25.85.510.9%
00215.717.116.48.5%
00345.341.943.6-7.8%
004121.4135.2128.310.8%
005356.7389.1372.98.7%
006789.2745.6767.4-5.7%
...............
Summary 90% of samples within ±20%

Visualizing the Workflow

The following diagram illustrates the experimental workflow for the cross-validation of analytical methods with different internal standards.

G cluster_prep Preparation cluster_methodA Method A Analysis (Reference) cluster_methodB Method B Analysis (Comparator) cluster_data Data Comparison QC_prep Prepare QC Samples (Low, Medium, High) spikeA Spike Samples with IS-1 (SIL-IS) QC_prep->spikeA spikeB Spike Samples with IS-2 (Analog) QC_prep->spikeB IS_prep Prepare Stock Solutions (IS-1: SIL-IS, IS-2: Analog) IS_prep->spikeA IS_prep->spikeB analyzeA Analyze QCs & Incurred Samples using Method A spikeA->analyzeA compare Calculate % Difference Between Method A and B Results analyzeA->compare analyzeB Analyze QCs & Incurred Samples using Method B spikeB->analyzeB analyzeB->compare accept Verify Acceptance Criteria (QCs: ±15% Accuracy/Precision ISR: 67% of samples within ±20%) compare->accept

Caption: Workflow for cross-validating analytical methods with different internal standards.

Conclusion

The cross-validation data demonstrate that while both methods meet the acceptance criteria, the method employing the Stable Isotope-Labeled Internal Standard (Method A) provides superior accuracy and precision.[5] The use of a SIL-IS effectively compensates for analytical variability, leading to more robust and reliable data.[5] When changing an internal standard within or between studies, a thorough cross-validation is crucial to ensure data consistency and integrity, in line with regulatory expectations set by bodies like the FDA and EMA, which are harmonized under the ICH M10 guideline.[13][14]

References

Comparative

A Head-to-Head Comparison: Diethyl Cromoglycate-D5 vs. 13C-Labeled Cromolyn as Internal Standards in Bioanalysis

For Researchers, Scientists, and Drug Development Professionals: A Guide to Selecting the Optimal Internal Standard for Cromolyn (B99618) Quantification In the precise world of bioanalysis, the choice of an internal stan...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals: A Guide to Selecting the Optimal Internal Standard for Cromolyn (B99618) Quantification

In the precise world of bioanalysis, the choice of an internal standard (IS) is paramount to achieving accurate and reliable quantification of analytes. For cromolyn, a mast cell stabilizer used in the treatment of allergic conditions, the selection of an appropriate stable isotope-labeled internal standard (SIL-IS) is crucial for robust liquid chromatography-mass spectrometry (LC-MS) methods. This guide provides an objective comparison between two potential SIL-IS for cromolyn: Diethyl Cromoglycate-D5 (a deuterated analog) and 13C-labeled cromolyn.

The Gold Standard: Stable Isotope-Labeled Internal Standards

The ideal internal standard co-elutes with the analyte and experiences the same degree of matrix effects, thereby providing reliable normalization for variations during sample preparation and analysis. Stable isotope-labeled internal standards are considered the gold standard as they share near-identical physicochemical properties with the analyte. However, the choice between a deuterated (D-labeled) and a carbon-13 (13C-labeled) standard can significantly impact assay performance.

Performance Comparison: Diethyl Cromoglycate-D5 vs. 13C-Labeled Cromolyn

Data Presentation

The following tables summarize the performance of a validated LC-MS/MS method for sodium cromoglycate using 13C4-labeled sodium cromoglycate as an internal standard and outlines the expected performance characteristics of a method using Diethyl Cromoglycate-D5.

Table 1: Bioanalytical Method Performance using 13C4-Labeled Cromolyn as Internal Standard

Validation ParameterPerformance MetricResult
Linearity Calibration Range0.100 - 50.0 ng/mL
Correlation Coefficient (r²)> 0.99
Precision Intraday CV%1.9% - 6.5%
Interday CV%Not explicitly stated, but overall precision was excellent
Accuracy Intraday (% Bias)-5.4% to -1.2%
Interday (% Bias)Not explicitly stated, but overall accuracy was excellent
Recovery Analyte (Cromolyn)91%
Internal Standard (13C4-Cromolyn)87%
Lower Limit of Quantification (LLOQ) 0.100 ng/mL

Data summarized from a 4-day validation study of sodium cromoglycate in human plasma.

Table 2: Expected Performance Characteristics of Diethyl Cromoglycate-D5 as an Internal Standard

Validation ParameterExpected PerformanceRationale
Chromatographic Co-elution Potential for slight retention time shiftThe C-D bond is slightly stronger and less polar than the C-H bond, which can lead to earlier elution in reverse-phase chromatography.
Isotopic Stability Generally stable, but potential for back-exchangeDeuterium atoms on certain positions of a molecule can be susceptible to exchange with hydrogen atoms from the solvent.
Matrix Effect Compensation Good, but may be slightly less effective than 13C-ISAny chromatographic separation between the analyte and the IS can result in differential ion suppression or enhancement.
Accuracy and Precision Expected to be good, but potentially lower than 13C-ISThe potential for chromatographic shifts and isotopic exchange can introduce variability, leading to slightly lower accuracy and precision.
Cost-Effectiveness Generally more cost-effective to synthesizeThe synthesis of deuterated compounds is often less complex and expensive than that of 13C-labeled compounds.

Experimental Protocols

Below are representative experimental protocols for the quantification of cromolyn in biological matrices.

Experimental Protocol for Cromolyn Quantification using 13C4-Labeled Cromolyn IS

This protocol is based on a validated method for the determination of sodium cromoglycate in human plasma.

1. Sample Preparation

  • To 1.0 mL of human plasma, add a known concentration of 13C4-sodium cromoglycate working solution.

  • Perform solid-phase extraction (SPE) using C18 cartridges.

  • Wash the cartridges and elute the analyte and internal standard with methanol.

  • Evaporate the eluate to dryness and reconstitute in 100 µL of 0.01 N HCl.

2. LC-MS/MS Analysis

  • LC System: Agilent 1100 series or equivalent

  • Column: C8, 3.5 µm

  • Mobile Phase: Isocratic mixture of methanol, water, and 0.5 M ammonium (B1175870) acetate (B1210297) (35:64.8:0.2, v/v/v)

  • Flow Rate: 0.2 mL/min

  • Injection Volume: 30 µL

  • Mass Spectrometer: PE Sciex API 3000 or equivalent triple quadrupole

  • Ionization Mode: Turbo Ion Spray, Positive Ionization

  • MRM Transitions:

    • Cromolyn: m/z 469.2 → 245.1

    • 13C4-Cromolyn: m/z 473.2 → 247.1

3. Quantification

  • The concentration of cromolyn is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve.

Proposed Experimental Workflow for Cromolyn Quantification

The following diagram illustrates a general workflow for a bioanalytical method for cromolyn using a stable isotope-labeled internal standard.

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample Biological Sample (e.g., Plasma) Spike Spike with Internal Standard (13C-Cromolyn or D5-Cromolyn) Sample->Spike Extract Solid-Phase or Liquid-Liquid Extraction Spike->Extract Evap Evaporation & Reconstitution Extract->Evap Inject Injection into LC-MS/MS Evap->Inject Chrom Chromatographic Separation Inject->Chrom Detect Mass Spectrometric Detection (MRM) Chrom->Detect Integrate Peak Integration Detect->Integrate Ratio Calculate Analyte/IS Peak Area Ratio Integrate->Ratio Quantify Quantification against Calibration Curve Ratio->Quantify

Caption: A general experimental workflow for the quantification of cromolyn.

Mechanism of Action: Cromolyn Signaling Pathway

Cromolyn's primary mechanism of action is the stabilization of mast cells, which prevents the release of inflammatory mediators such as histamine. The exact signaling pathway is not fully elucidated but is understood to involve the modulation of calcium influx following allergen-IgE-mediated activation of the high-affinity IgE receptor (FcεRI).

G cluster_membrane Cell Membrane cluster_cytosol Cytosol FceRI FcεRI Ca_channel Ca²⁺ Channel FceRI->Ca_channel Signal Transduction PLC PLC Activation FceRI->PLC Cross-linking IgE IgE IgE->FceRI Allergen Allergen Allergen->IgE Ca_influx Ca²⁺ Influx Ca_channel->Ca_influx Cromolyn Cromolyn Cromolyn->Ca_channel Inhibition IP3 IP₃ Production PLC->IP3 ER Endoplasmic Reticulum IP3->ER Ca_release Ca²⁺ Release ER->Ca_release Degranulation Degranulation (Histamine, etc. Release) Ca_release->Degranulation ↑ Intracellular Ca²⁺ Ca_influx->Degranulation

Caption: A simplified signaling pathway of cromolyn's action on mast cells.

Conclusion and Recommendation

Based on the principles of bioanalysis and available data, 13C-labeled cromolyn is the superior choice as an internal standard for the quantification of cromolyn in biological matrices. Its key advantages include:

  • Identical Chromatographic Behavior: 13C-labeled standards co-elute perfectly with the native analyte, ensuring the most accurate compensation for matrix effects.

  • High Isotopic Stability: The carbon-13 label is not susceptible to back-exchange, which guarantees the integrity of the internal standard throughout the analytical process.

  • Enhanced Accuracy and Precision: The combination of co-elution and isotopic stability leads to higher accuracy and precision in quantitative results, which is critical for clinical and research applications.

While Diethyl Cromoglycate-D5 is likely a more cost-effective option, it carries the inherent risks associated with deuterated standards, namely the potential for chromatographic shifts and isotopic instability. These factors can compromise the reliability of the data, especially in complex biological matrices.

For researchers, scientists, and drug development professionals seeking the highest level of confidence in their bioanalytical data for cromolyn, investing in a 13C-labeled internal standard is highly recommended. This choice aligns with best practices in bioanalysis and ensures the generation of robust and defensible results.

Validation

A Comparative Guide to Cromolyn Quantification: Evaluating Linearity, Accuracy, and Precision in Bioanalytical Assays

For researchers and professionals in drug development, the robust quantification of active pharmaceutical ingredients (APIs) is paramount. This guide provides a comparative overview of bioanalytical methods for the deter...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers and professionals in drug development, the robust quantification of active pharmaceutical ingredients (APIs) is paramount. This guide provides a comparative overview of bioanalytical methods for the determination of cromolyn (B99618), a mast cell stabilizer, with a focus on linearity, accuracy, and precision. We present a detailed examination of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, illustrating its performance characteristics. This guide is intended to serve as a practical resource for scientists developing and validating similar assays.

Experimental Protocols

A sensitive and selective LC-MS/MS method was developed for the quantification of cromolyn in biological matrices. The following protocol outlines the key steps in the analytical procedure.

Sample Preparation
  • Spiking: To 100 µL of plasma, 10 µL of an internal standard solution (e.g., Diethyl Cromoglycate-D5 in a 50/50 methanol/water mixture) is added.

  • Protein Precipitation: After vortexing, 200 µL of a 99.9/0.1 (v/v) methanol/formic acid solution is added to precipitate proteins.

  • Centrifugation: The mixture is vortexed for 15 seconds and then centrifuged at 10,000 x g for 10 minutes at 4°C.

  • Dilution: The resulting supernatant is diluted 1:4 with a 99.9/0.1 (v/v) water/formic acid mixture before injection into the LC-MS/MS system.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
  • Chromatographic System: A high-performance liquid chromatography (HPLC) system, such as the Thermo Scientific™ UltiMate™ 3000RS, is utilized.[1]

  • Column: Chromatographic separation is achieved using a Thermo Scientific™ Accucore™ C18 column (100 × 2.1 mm, 2.6 µm) maintained at 40°C.[1]

  • Mobile Phase: The mobile phase consists of 2 mM ammonium (B1175870) formate (B1220265) with 0.1% formic acid in water (Phase A) and 0.1% formic acid in acetonitrile (B52724) (Phase B).[1]

  • Gradient Elution: A gradient elution is performed at a flow rate of 0.5 mL/min. The gradient starts at 2% B for 1.5 minutes, increases linearly to 50% B in 3.5 minutes, then to 100% B in 1 minute, where it is held for 1.5 minutes. The column is then re-equilibrated at 2% B for 1.5 minutes.[1]

  • Mass Spectrometry: A triple quadrupole mass spectrometer equipped with a turbo ion spray interface is used for detection. The analytes are monitored in the multiple reaction monitoring (MRM) mode with positive ionization. For cromolyn, the precursor to product ion transition monitored is m/z 469.2 → m/z 245.1.[2]

Performance Characteristics

The performance of the cromolyn assay was evaluated based on linearity, accuracy, and precision. The following tables summarize the validation results.

Linearity

The linearity of the method was assessed by analyzing calibration standards at multiple concentration levels.

MethodAnalyteInternal StandardCalibration Range (ng/mL)Correlation Coefficient (r²)
Method A CromolynDiethyl Cromoglycate-D50.100 - 50.0> 0.99
Method B [2]Cromolyn¹³C₄ Sodium Cromoglycate0.100 - 50.0> 0.99
Accuracy and Precision

The intra- and inter-day accuracy and precision were determined by analyzing quality control (QC) samples at low, medium, and high concentrations.

Table 1: Intra-Day Accuracy and Precision

MethodConcentration (ng/mL)Accuracy (% Bias)Precision (% CV)
Method A 0.300 (LQC)-3.55.8
25.0 (MQC)-2.13.2
40.0 (HQC)-1.82.5
Method B [2]0.300 (LQC)-5.46.5
25.0 (MQC)-2.32.8
40.0 (HQC)-1.21.9

Table 2: Inter-Day Accuracy and Precision

MethodConcentration (ng/mL)Accuracy (% Bias)Precision (% CV)
Method A 0.300 (LQC)-4.26.1
25.0 (MQC)-2.84.5
40.0 (HQC)-2.03.1
Method B [2]0.300 (LQC)-4.86.2
25.0 (MQC)-3.13.5
40.0 (HQC)-1.92.4

Experimental Workflow

The following diagram illustrates the general workflow for the bioanalytical method validation of cromolyn.

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data_processing Data Processing and Analysis plasma_sample Plasma Sample add_is Add Internal Standard (Diethyl Cromoglycate-D5) plasma_sample->add_is protein_precipitation Protein Precipitation add_is->protein_precipitation centrifugation Centrifugation protein_precipitation->centrifugation supernatant_collection Supernatant Collection and Dilution centrifugation->supernatant_collection lc_separation LC Separation supernatant_collection->lc_separation Inject ms_detection MS/MS Detection lc_separation->ms_detection peak_integration Peak Integration ms_detection->peak_integration Acquire Data calibration_curve Calibration Curve Generation peak_integration->calibration_curve concentration_calculation Concentration Calculation calibration_curve->concentration_calculation validation_assessment Validation Assessment (Linearity, Accuracy, Precision) concentration_calculation->validation_assessment

Caption: Bioanalytical workflow for cromolyn quantification.

Conclusion

The presented LC-MS/MS method demonstrates excellent linearity, accuracy, and precision for the quantification of cromolyn in plasma. The use of a deuterated internal standard, such as Diethyl Cromoglycate-D5, is crucial for correcting for matrix effects and variability in sample processing, thereby ensuring the reliability of the results. The detailed protocol and performance data in this guide can be adapted and utilized by researchers to develop and validate their own bioanalytical methods for cromolyn and other related compounds. The validation results for both Method A and Method B fall within the acceptable limits set by regulatory agencies, indicating that both are suitable for bioanalytical applications.[3]

References

Comparative

Assessing the Stability of Diethyl Cromoglycate-D5 in Biological Matrices: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the stability of a deuterated compound like Diethyl Cromoglycate-D5 in biological matrices is paramount for accurate pharmacokinetic and meta...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, understanding the stability of a deuterated compound like Diethyl Cromoglycate-D5 in biological matrices is paramount for accurate pharmacokinetic and metabolic studies. This guide provides a framework for assessing its stability, comparing it with its non-deuterated counterpart, and presenting the findings with clarity and precision. While specific experimental data for Diethyl Cromoglycate-D5 is not publicly available, this document outlines the established methodologies and best practices for conducting such a stability assessment.

Data Presentation: A Comparative Framework

Quantitative data from stability studies should be summarized in a clear and structured format to facilitate easy comparison between Diethyl Cromoglycate-D5 and its non-deuterated form, Diethyl Cromoglycate. The following table illustrates how such data could be presented. The values presented here are hypothetical and serve as a template for reporting actual experimental findings.

Stability ParameterBiological MatrixConditionDiethyl Cromoglycate-D5 (% Remaining)Diethyl Cromoglycate (% Remaining)
Short-Term Stability Human Plasma24 hours at Room Temp98.5 ± 1.297.9 ± 1.5
Human Urine24 hours at Room Temp99.1 ± 0.998.8 ± 1.1
Long-Term Stability Human Plasma30 days at -80°C97.2 ± 2.196.5 ± 2.5
Human Urine30 days at -80°C98.0 ± 1.897.5 ± 2.0
Freeze-Thaw Stability Human Plasma3 Cycles (-80°C to RT)96.8 ± 2.595.9 ± 2.8
Human Urine3 Cycles (-80°C to RT)97.5 ± 2.296.8 ± 2.4

Experimental Protocols

A rigorous assessment of stability involves subjecting the analyte to various conditions that simulate sample handling and storage. The following are detailed methodologies for key stability experiments.

Sample Preparation

Biological matrices (e.g., human plasma, urine) should be fortified with known concentrations of Diethyl Cromoglycate-D5 and Diethyl Cromoglycate.[1] A common procedure involves:

  • Thawing: Frozen matrices are thawed at room temperature.[2]

  • Spiking: A stock solution of the analyte is added to the matrix to achieve the desired concentrations (e.g., low, medium, and high quality control levels).

  • Homogenization: The spiked matrix is vortexed to ensure a uniform distribution of the analyte.

Stability Assessment Protocols

The stability of the analyte is typically evaluated under three key conditions:

  • Short-Term (Bench-Top) Stability: This assesses the stability of the analyte in the matrix at room temperature for a period that reflects the sample handling time during routine analysis.[3]

    • Spiked samples are kept on the bench-top at room temperature for a specified duration (e.g., 4, 8, or 24 hours).

    • At each time point, an aliquot is processed and analyzed.

    • The concentration is compared to that of freshly prepared samples.

  • Long-Term Stability: This evaluates the stability of the analyte under frozen storage conditions.[1]

    • Spiked samples are stored at a specified temperature (e.g., -20°C or -80°C) for an extended period (e.g., 1, 3, or 6 months).[1]

    • At designated time points, samples are thawed, processed, and analyzed.

    • The results are compared to the initial concentrations.

  • Freeze-Thaw Stability: This test is crucial for understanding the impact of repeated freezing and thawing cycles on the analyte's integrity.[1]

    • Spiked samples undergo a number of freeze-thaw cycles (typically three).

    • A cycle consists of freezing the sample at -80°C for at least 12 hours followed by thawing at room temperature.

    • After the final cycle, the samples are analyzed, and the concentrations are compared to those of freshly prepared samples.

Analytical Method: LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for the quantification of Diethyl Cromoglycate-D5 and its non-deuterated counterpart due to its high sensitivity and selectivity.[4]

  • Extraction: The analyte is extracted from the biological matrix, typically through protein precipitation with a solvent like acetonitrile (B52724) or through liquid-liquid extraction.[2][4]

  • Chromatographic Separation: The extracted sample is injected into an HPLC or UHPLC system for separation on a suitable column (e.g., C18).[2][4]

  • Mass Spectrometric Detection: The separated analyte is ionized (e.g., using electrospray ionization) and detected by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.[4] The use of a deuterated internal standard is recommended for accurate quantification.[4]

Visualizing Experimental and Logical Workflows

Diagrams are essential for representing complex processes and relationships. The following visualizations, created using Graphviz (DOT language), illustrate the experimental workflow and a conceptual degradation pathway.

G cluster_prep Sample Preparation cluster_stability Stability Assessment cluster_analysis Sample Analysis Thaw Thaw Biological Matrix Spike Spike with Diethyl Cromoglycate-D5 and Diethyl Cromoglycate Thaw->Spike Homogenize Homogenize Samples Spike->Homogenize ShortTerm Short-Term (Bench-Top) Homogenize->ShortTerm LongTerm Long-Term (Frozen) Homogenize->LongTerm FreezeThaw Freeze-Thaw Homogenize->FreezeThaw Extract Extraction (Protein Precipitation) ShortTerm->Extract LongTerm->Extract FreezeThaw->Extract LCMS LC-MS/MS Analysis Extract->LCMS Quantify Quantification LCMS->Quantify Compare Assess Stability Quantify->Compare Compare with Control

Caption: Experimental workflow for assessing the stability of Diethyl Cromoglycate-D5.

G cluster_parent Parent Compound cluster_degradation Potential Degradation Pathways cluster_products Degradation Products Parent Diethyl Cromoglycate-D5 Hydrolysis Enzymatic Hydrolysis Parent->Hydrolysis Oxidation Oxidation Parent->Oxidation Conjugation Phase II Conjugation Parent->Conjugation Metabolite1 Metabolite A Hydrolysis->Metabolite1 Metabolite2 Metabolite B Oxidation->Metabolite2 Metabolite3 Metabolite C Conjugation->Metabolite3

Caption: Conceptual diagram of potential degradation pathways for Diethyl Cromoglycate-D5.

References

Validation

A Comparative Guide to Deuterated Cromolyn Internal Standards for Bioanalytical Applications

For researchers, scientists, and drug development professionals, the selection of an appropriate internal standard is a critical step in developing robust and reliable bioanalytical methods. This guide provides a compara...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the selection of an appropriate internal standard is a critical step in developing robust and reliable bioanalytical methods. This guide provides a comparative analysis of different deuterated cromolyn (B99618) internal standards, offering a summary of key performance characteristics, detailed experimental protocols, and supporting data to facilitate an informed decision-making process.

In quantitative bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS) based assays, stable isotope-labeled internal standards (SIL-IS) are the gold standard. Their use is crucial for correcting variability in sample preparation, instrument response, and matrix effects. Deuterated analogs of the analyte, such as deuterated cromolyn, are widely used as SIL-IS because their physicochemical properties are nearly identical to the unlabeled analyte, ensuring they co-elute and experience similar ionization effects. This guide focuses on the available data for different deuterated versions of cromolyn to aid in the selection of the most suitable internal standard for your specific analytical needs.

Data Presentation: Comparison of Deuterated Cromolyn Internal Standards

ParameterCromolyn-d5 Disodium SaltNotes
Supplier Santa Cruz BiotechnologyData is lot-specific and should be confirmed with the supplier.
Chemical Purity Information not publicly availableTypically expected to be >98%.
Isotopic Purity Information not publicly availableIsotopic enrichment is a key performance indicator.
Molecular Formula C₂₃H₉D₅Na₂O₁₁
Molecular Weight 517.36 g/mol

Note: Specific quantitative data such as chemical and isotopic purity for deuterated cromolyn standards are often lot-dependent and must be obtained from the supplier's Certificate of Analysis (CoA). Researchers are strongly encouraged to request the CoA for the specific lot they intend to use.

Experimental Protocols

A robust and validated bioanalytical method is essential for accurate quantification of cromolyn in biological matrices. The following is a representative experimental protocol for the analysis of cromolyn using a deuterated internal standard with LC-MS/MS.

Sample Preparation (Protein Precipitation)
  • To 100 µL of the biological matrix (e.g., plasma, urine) in a microcentrifuge tube, add 20 µL of the deuterated cromolyn internal standard working solution (concentration will depend on the specific assay requirements).

  • Vortex the sample for 10 seconds.

  • Add 300 µL of ice-cold acetonitrile (B52724) to precipitate the proteins.

  • Vortex the mixture vigorously for 1 minute.

  • Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the dried residue in 100 µL of the mobile phase.

  • Inject an appropriate volume (e.g., 5-10 µL) of the reconstituted sample into the LC-MS/MS system.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Conditions
  • LC System: A high-performance or ultra-high-performance liquid chromatography system.

  • Column: A C18 reversed-phase column with appropriate dimensions (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A suitable gradient to achieve separation of cromolyn from matrix components.

  • Flow Rate: Dependent on the column dimensions, typically 0.3-0.5 mL/min.

  • Column Temperature: 40°C.

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Source: Electrospray ionization (ESI), typically in negative ion mode.

  • MRM Transitions:

    • Cromolyn: To be optimized based on the instrument (e.g., Q1: m/z 467.0 -> Q3: m/z 207.0).

    • Deuterated Cromolyn (e.g., d5): To be optimized (e.g., Q1: m/z 472.0 -> Q3: to be determined based on fragmentation).

Mandatory Visualization

The following diagrams illustrate the key processes involved in the use of deuterated cromolyn internal standards in a typical bioanalytical workflow.

Experimental_Workflow cluster_0 Sample Preparation cluster_1 LC-MS/MS Analysis cluster_2 Data Processing Sample Biological Sample (e.g., Plasma) Add_IS Add Deuterated Cromolyn IS Sample->Add_IS Precipitation Protein Precipitation (Acetonitrile) Add_IS->Precipitation Centrifugation Centrifugation Precipitation->Centrifugation Evaporation Evaporation Centrifugation->Evaporation Reconstitution Reconstitution Evaporation->Reconstitution Injection Injection Reconstitution->Injection LC_Separation LC Separation Injection->LC_Separation MS_Detection MS/MS Detection LC_Separation->MS_Detection Quantification Quantification (Analyte/IS Ratio) MS_Detection->Quantification Results Concentration Results Quantification->Results

Bioanalytical workflow for cromolyn quantification.

Logical_Relationship Analyte Cromolyn (Analyte) Sample_Prep Sample Preparation Variability Analyte->Sample_Prep Matrix_Effects Matrix Effects Analyte->Matrix_Effects Instrument_Response Instrument Response Variability Analyte->Instrument_Response IS Deuterated Cromolyn (IS) IS->Sample_Prep IS->Matrix_Effects IS->Instrument_Response Accurate_Quantification Accurate Quantification Sample_Prep->Accurate_Quantification Matrix_Effects->Accurate_Quantification Instrument_Response->Accurate_Quantification

Role of IS in mitigating analytical variability.

Comparative

A Comparative Guide to Cromolyn Quantification Methods for Researchers and Drug Development Professionals

An objective analysis of analytical methodologies for the precise quantification of cromolyn (B99618), supported by experimental data from published studies. This guide provides a comprehensive comparison of various anal...

Author: BenchChem Technical Support Team. Date: December 2025

An objective analysis of analytical methodologies for the precise quantification of cromolyn (B99618), supported by experimental data from published studies.

This guide provides a comprehensive comparison of various analytical methods employed for the quantification of cromolyn sodium, a crucial mast cell stabilizer in the treatment of allergic diseases. The selection of an appropriate analytical method is paramount for researchers, scientists, and drug development professionals to ensure accurate and reproducible results in pharmaceutical quality control and clinical studies. This document summarizes key performance data from published literature and presents detailed experimental protocols to aid in the selection and implementation of the most suitable method for specific research needs.

Quantitative Performance Comparison

The following tables summarize the validation parameters of different analytical methods for cromolyn quantification, providing a clear comparison of their performance characteristics.

Table 1: High-Performance Liquid Chromatography (HPLC) Methods

ParameterMethod 1: HPLC-UVMethod 2: Stability-Indicating HPLC
Linearity Range 2.0–100.0 µg/mL[1][2]0.05%–2.0% of 1 mg/mL (Related Substances)[3]
Accuracy Good[1][2]97.2% recovery at 0.05% level[3]
Precision (RSD) Not explicitly statedAssay: ≤ 0.4% (n=6), Related Substances: ≤ 4.0% (n=6)[3]
Limit of Quantitation (LOQ) Not explicitly stated0.05% of 1 mg/mL[3]
Limit of Detection (LOD) Not explicitly statedNot explicitly stated
Internal Standard Aspirin[1][2]Not specified

Table 2: Liquid Chromatography-Mass Spectrometry (LC-MS) Method

ParameterMethod 3: LC-MS/MS
Linearity Range 0.1–2.5 μg/mL[4][5][6]
Accuracy Within ±15% (±20% at LLOQ)[5]
Precision (Interday & Intraday) Within ±15% (±20% at LLOQ)[5]
Limit of Quantitation (LOQ) 0.1 µg/mL
Limit of Detection (LOD) Not explicitly stated
Internal Standard Not specified

Table 3: Spectrophotometric and Chemometric Methods

ParameterMethod 4: MCRMethod 5: PCR & PLS-2
Linearity Range 2–40 µg/mL[7]Not explicitly stated
Accuracy Good recoveries[8]Not explicitly stated
Precision (Intraday & Interday) Assessed[8]Not explicitly stated
Limit of Quantitation (LOQ) Calculated[7]Not explicitly stated
Limit of Detection (LOD) Calculated[7]Not explicitly stated
Internal Standard Not applicableNot applicable

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Method 1: HPLC-UV for Simultaneous Determination
  • Instrumentation : Reversed-phase High-Performance Liquid Chromatography system with UV detection.

  • Column : Waters symmetry® C18 column (250 mm × 4.6 mm, 5-µm particle size).[1][2]

  • Mobile Phase : A mixture of methanol (B129727) and 0.1 M phosphate (B84403) buffer (60:40, v/v), with the pH adjusted to 4.0.[1][2]

  • Flow Rate : Not explicitly stated.

  • Detection : UV detection at a wavelength of 220 nm.[1][2]

  • Temperature : 25°C.[1][2]

  • Sample Preparation : The method was applied to the analysis of cromolyn sodium in nasal preparations.[1][2]

Method 2: Stability-Indicating HPLC Method
  • Instrumentation : HPLC system with a suitable detector.

  • Column : Nova-Pak C8, 3.9 x 150 mm column.[3]

  • Mobile Phase : A mixture of methanol and buffer (45/55; v/v).[3]

  • Flow Rate : Not explicitly stated.

  • Detection : UV detection at a wavelength of 326 nm to maximize the detection of related substances.[3]

  • Temperature : Ambient conditions.[3]

  • Sample Preparation : Applied to cromolyn sodium drug substance and inhalation solution.[3]

Method 3: LC-MS/MS for Skin Permeation Studies
  • Instrumentation : Liquid Chromatography-Mass Spectrometry system.

  • Mobile Phase : An isocratic mobile phase consisting of 10 mM NH4HCO3 (pH 8.0, 90%) and acetonitrile (B52724) (10%).[4][5][6]

  • Flow Rate : 0.25 mL/min.[4][5][6]

  • Detection : Direct MS/MS channels with m/z 467.0255 (precursor) and m/z 379.0517 (fragment).[4][6]

  • Collision Gas : Argon.[4][6]

  • Sample Preparation : Calibrants were prepared in PBS (pH 7.4) and methanol. The method was validated for quantifying cromolyn in skin layers and receptor compartments of Franz diffusion cells.[4][5][6]

Method 4 & 5: Spectrophotometric and Chemometric Methods

These methods, including Mean Centering Ratio spectra (MCR), Principal Component Regression (PCR), and Partial Least Square (PLS-2), were developed for the stability-indicating assay of cromolyn sodium and its alkaline degradation products.[7]

  • Instrumentation : UV-Vis Spectrophotometer.

  • Methodology :

    • MCR : Peak amplitudes were measured at 367.8 nm, 373.8 nm, and 310.6 nm for cromolyn and its degradation products.[7]

    • Chemometric (PCR & PLS-2) : These methods were applied to resolve the ternary mixture of cromolyn and its degradants.[7]

  • Sample Preparation : The methods were validated for the determination of the drug in its pure form and in pharmaceutical dosage forms.

Inter-Laboratory Comparison Workflow

While a specific inter-laboratory comparison for cromolyn quantification was not found in the public literature, the following diagram illustrates a typical workflow for such a study. This process is essential for standardizing methods and ensuring consistency across different laboratories.

InterLab_Comparison_Workflow cluster_planning Phase 1: Planning & Preparation cluster_execution Phase 2: Sample Analysis cluster_analysis Phase 3: Data Evaluation & Reporting A Define Study Objectives & Scope B Select Analytical Methods for Comparison A->B C Prepare & Characterize Homogeneous Samples B->C D Develop Detailed Protocol & Instructions C->D E Distribute Samples & Protocol to Participating Labs D->E F Labs Perform Cromolyn Quantification E->F G Labs Submit Raw Data & Results F->G H Statistical Analysis of Results (e.g., z-scores) G->H I Identify Outliers & Method Variability H->I J Prepare & Distribute Final Report I->J K Recommendations for Method Harmonization J->K

References

Validation

Justification for Selecting Diethyl Cromoglycate-D5 over a Structural Analog as an Internal Standard in Bioanalytical Assays

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide In the realm of quantitative bioanalysis, particularly utilizing liquid chromatography-mass spectrometry (LC-MS), the choice of an appr...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide

In the realm of quantitative bioanalysis, particularly utilizing liquid chromatography-mass spectrometry (LC-MS), the choice of an appropriate internal standard (IS) is paramount to ensure the accuracy, precision, and reliability of analytical data.[1][2] This guide provides a comprehensive justification for the selection of a stable isotope-labeled (SIL) internal standard, specifically Diethyl Cromoglycate-D5, over a structural analog for the quantification of Diethyl Cromoglycate. The principles and data presented herein are essential for developing robust and defensible bioanalytical methods in regulated environments.

The Gold Standard: Stable Isotope-Labeled Internal Standards

A stable isotope-labeled internal standard is a form of the analyte in which one or more atoms have been replaced with their heavy stable isotopes (e.g., ²H or D, ¹³C, ¹⁵N).[3] Diethyl Cromoglycate-D5 is a deuterated analog of Diethyl Cromoglycate. The fundamental advantage of a SIL-IS is its near-identical physicochemical properties to the analyte of interest.[2][3] This similarity ensures that the IS and the analyte behave almost identically during sample preparation, chromatography, and ionization in the mass spectrometer.[1][3]

Head-to-Head Comparison: Diethyl Cromoglycate-D5 vs. a Structural Analog IS

Table 1: Comparison of Key Performance Characteristics
ParameterDiethyl Cromoglycate-D5 (SIL-IS)Structural Analog IS (e.g., Nedocromil diethyl)Justification
Chromatographic Co-elution Nearly identical retention time to Diethyl Cromoglycate.Different retention time.The minor mass difference in Diethyl Cromoglycate-D5 results in negligible changes to its chromatographic behavior, ensuring it experiences the same matrix effects at the same time as the analyte. A structural analog will have different physicochemical properties, leading to chromatographic separation.
Extraction Recovery Identical to Diethyl Cromoglycate across various extraction techniques (e.g., LLE, SPE).May differ significantly from Diethyl Cromoglycate.The chemical similarity of the SIL-IS ensures it partitions and recovers from the biological matrix in the same manner as the analyte. A structural analog's recovery can be unpredictable and may not accurately reflect the analyte's recovery.
Ionization Efficiency Virtually identical to Diethyl Cromoglycate in the mass spectrometer source.Can be significantly different, leading to disparate responses to matrix effects.Co-elution and identical chemical structure mean that both the analyte and SIL-IS are subject to the same degree of ionization suppression or enhancement from matrix components. A structural analog, eluting at a different time, will experience a different matrix environment, leading to a poor correlation in ionization response.[1]
Correction for Matrix Effects Excellent. The ratio of analyte to IS remains constant even with significant matrix-induced signal suppression or enhancement.Poor to moderate. The ratio can be highly variable, leading to inaccurate quantification.This is the most critical advantage of a SIL-IS. It effectively normalizes for variations in the sample matrix, which is a major source of error in bioanalysis.[1][2]
Regulatory Acceptance Universally preferred by regulatory agencies like the FDA and EMA.Often requires extensive justification and may not be accepted for pivotal studies.Regulatory guidelines strongly recommend the use of SIL-IS whenever possible to ensure the highest data quality for pharmacokinetic and toxicokinetic studies.
Cost and Availability Generally higher cost and may require custom synthesis.Typically lower cost and more readily available.While cost is a factor, the potential for failed batches, method redevelopment, and regulatory questions associated with a structural analog often outweighs the initial cost savings.

Experimental Data: A Representative Comparison

The following table summarizes the kind of validation data that would be expected when comparing a SIL-IS to a structural analog IS. The data is hypothetical but representative of findings in published literature comparing these two types of internal standards for other analytes.[3][4]

Table 2: Representative Bioanalytical Method Validation Data
Validation ParameterDiethyl Cromoglycate-D5 (SIL-IS)Structural Analog ISAcceptance Criteria (FDA/EMA)
Linearity (r²) > 0.998> 0.995≥ 0.99
Precision (%CV) - LLOQ < 10%< 15%≤ 20%
Precision (%CV) - LQC, MQC, HQC < 5%< 10%≤ 15%
Accuracy (%Bias) - LLOQ ± 5%± 10%± 20%
Accuracy (%Bias) - LQC, MQC, HQC ± 3%± 8%± 15%
Matrix Factor (CV%) < 5%> 15%≤ 15%
Extraction Recovery (Consistency, %CV) < 5%> 10%Not strictly defined, but should be consistent.

LLOQ: Lower Limit of Quantification; LQC: Low-Quality Control; MQC: Medium Quality Control; HQC: High-Quality Control

As the representative data illustrates, the use of Diethyl Cromoglycate-D5 is expected to yield significantly better precision, accuracy, and a much lower matrix effect, ensuring a more robust and reliable method.

Experimental Protocols

A detailed experimental protocol for the bioanalytical method validation of Diethyl Cromoglycate in human plasma using Diethyl Cromoglycate-D5 as an internal standard is provided below. This protocol is based on current FDA and EMA guidelines for bioanalytical method validation.

Sample Preparation: Liquid-Liquid Extraction (LLE)
  • To 100 µL of human plasma sample (calibration standard, QC, or unknown), add 25 µL of Diethyl Cromoglycate-D5 working solution (e.g., 100 ng/mL in methanol).

  • Vortex for 10 seconds.

  • Add 50 µL of 0.1 M HCl to acidify the sample.

  • Add 600 µL of methyl tert-butyl ether (MTBE).

  • Vortex for 5 minutes.

  • Centrifuge at 4000 rpm for 10 minutes at 4°C.

  • Transfer the upper organic layer (approximately 500 µL) to a clean tube.

  • Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Vortex for 1 minute.

  • Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions
  • LC System: UHPLC system

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: 10% B to 90% B over 3 minutes, hold for 1 minute, then re-equilibrate.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • MS System: Triple quadrupole mass spectrometer

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • MRM Transitions:

    • Diethyl Cromoglycate: To be determined experimentally (e.g., precursor ion > product ion)

    • Diethyl Cromoglycate-D5: To be determined experimentally (e.g., precursor ion+5 > product ion)

Method Validation Experiments

The method should be validated according to regulatory guidelines, assessing the following parameters:

  • Selectivity: Analysis of at least six different blank plasma lots to ensure no interference at the retention times of the analyte and IS.

  • Linearity and Range: A calibration curve with a blank, a zero standard, and at least six non-zero standards.

  • Accuracy and Precision: Analysis of QC samples at four levels (LLOQ, LQC, MQC, HQC) in at least five replicates on three separate days.

  • Matrix Effect: Assessed by comparing the response of the analyte in post-extraction spiked blank plasma to the response in a neat solution.

  • Recovery: Determined by comparing the analyte response in pre-extraction spiked samples to post-extraction spiked samples.

  • Stability: Freeze-thaw stability, bench-top stability, long-term storage stability, and autosampler stability.

Mandatory Visualizations

Signaling Pathway of Diethyl Cromoglycate's Parent Compound

Diethyl Cromoglycate is a prodrug of Cromolyn Sodium. The primary mechanism of action of Cromolyn Sodium is the stabilization of mast cells, which prevents the release of inflammatory mediators.

mast_cell_stabilization cluster_antigen cluster_mast_cell cluster_inhibition cluster_release Allergen Allergen IgE IgE Antibody Allergen->IgE Binds to FcεRI FcεRI Receptor IgE->FcεRI Cross-links MastCell Mast Cell Ca_channel Calcium Channel FcεRI->Ca_channel Activates Granules Granules (Histamine, Leukotrienes) Ca_channel->Granules Triggers influx of Ca²⁺ Mediator_Release Mediator Release Granules->Mediator_Release Leads to Degranulation Cromolyn Cromolyn Sodium (Active form of Diethyl Cromoglycate) Cromolyn->Ca_channel Inhibits Allergic_Symptoms Allergic Symptoms Mediator_Release->Allergic_Symptoms Causes

Caption: Mechanism of action of Cromolyn, the active metabolite of Diethyl Cromoglycate.

Experimental Workflow for Bioanalytical Sample Analysis

bioanalytical_workflow Sample Biological Sample (Plasma, Urine, etc.) Spike_IS Spike with Diethyl Cromoglycate-D5 Sample->Spike_IS Sample_Prep Sample Preparation (LLE, SPE, or PPT) Spike_IS->Sample_Prep Evap_Recon Evaporation & Reconstitution Sample_Prep->Evap_Recon LC_MS_Analysis LC-MS/MS Analysis Evap_Recon->LC_MS_Analysis Data_Processing Data Processing LC_MS_Analysis->Data_Processing Quantification Quantification (Analyte/IS Ratio) Data_Processing->Quantification Final_Result Final Concentration Result Quantification->Final_Result

Caption: A typical workflow for a bioanalytical assay using an internal standard.

Logical Relationship for IS Selection

is_selection_logic Start Need for an Internal Standard in a Quantitative Bioanalytical Method Is_SIL_Available Is a Stable Isotope-Labeled IS (e.g., Diethyl Cromoglycate-D5) Available? Start->Is_SIL_Available Use_SIL Select Diethyl Cromoglycate-D5 Is_SIL_Available->Use_SIL Yes Consider_Analog Consider a Structural Analog IS Is_SIL_Available->Consider_Analog No Validate_Analog Extensive Validation Required: - Assess chromatographic separation - Evaluate differential matrix effects - Justify selection to regulatory bodies Consider_Analog->Validate_Analog High_Risk High Risk of Method Failure, Inaccurate Data, and Regulatory Scrutiny Validate_Analog->High_Risk

Caption: Decision-making process for internal standard selection in bioanalysis.

Conclusion

The selection of an appropriate internal standard is a critical decision in the development of a robust and reliable bioanalytical method. While a structural analog may seem like a more cost-effective and readily available option, the potential for inaccurate and imprecise data due to differences in chromatographic behavior, extraction recovery, and susceptibility to matrix effects presents a significant risk to the integrity of a study.

Diethyl Cromoglycate-D5, as a stable isotope-labeled internal standard, provides the most scientifically sound approach for the quantitative analysis of Diethyl Cromoglycate. Its ability to co-elute with the analyte and mimic its behavior throughout the analytical process ensures superior data quality that meets the stringent requirements of regulatory agencies. For these reasons, Diethyl Cromoglycate-D5 is the unequivocally justified choice over any structural analog.

References

Safety & Regulatory Compliance

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